1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine

• CAS: 887587-21-5

Core Science & Biosynthesis

Introduction: The Piperidine Scaffold as a Cornerstone in Drug Discovery

An In-Depth Technical Guide to the 3-Aminomethylpiperidine Scaffold in Medicinal Chemistry

The piperidine ring, a six-membered nitrogen-containing heterocycle, is one of the most ubiquitous structural motifs in modern pharmaceuticals.[1][2] Its prevalence stems from a combination of favorable physicochemical properties and synthetic tractability. The piperidine scaffold can serve as a versatile framework to orient functional groups in three-dimensional space, enabling precise interactions with biological targets.[2] Furthermore, its saturated, non-aromatic nature often imparts improved solubility and metabolic stability compared to its aromatic counterpart, pyridine. By introducing chirality and specific substitution patterns, medicinal chemists can fine-tune the scaffold to modulate potency, selectivity, and pharmacokinetic profiles.[2]

Within this important class of heterocycles, the 3-aminomethylpiperidine scaffold has emerged as a particularly valuable building block. This motif features a primary amine separated from the piperidine nitrogen by a methylene linker, offering two distinct points for chemical modification. This dual functionality allows for the creation of complex molecular architectures and has been instrumental in the development of novel therapeutics, particularly in the fields of neuroscience and metabolic disorders.[3][4] This guide, authored from the perspective of a Senior Application Scientist, provides an in-depth exploration of the 3-aminomethylpiperidine core, covering its synthesis, key therapeutic applications, structure-activity relationships (SAR), and pharmacokinetic considerations.

Core Synthesis Strategies: Building the Scaffold

The synthetic accessibility of a scaffold is paramount to its utility in drug discovery. The 3-aminomethylpiperidine core can be constructed through various synthetic routes, with the choice of method often dictated by the need for stereochemical control, scalability, and the availability of starting materials.

Method 1: Chiral Pool Synthesis from L-Glutamic Acid

A common and efficient strategy to produce enantiomerically pure 3-aminopiperidine derivatives is to start from a readily available chiral precursor, such as L-glutamic acid. This approach leverages the inherent stereochemistry of the natural amino acid to establish the desired chirality in the final product.

A representative workflow involves a five-step linear synthesis. The rationale behind this multi-step process is to systematically transform the functional groups of the starting material to facilitate the key cyclization step.

Experimental Protocol: Synthesis of Enantiomerically Pure 3-(N-Boc-amino)piperidine Derivatives

• Esterification: Both carboxylic acid groups of L-glutamic acid are esterified in a one-pot reaction to yield a diester. This protects the carboxyl groups and prevents unwanted side reactions in subsequent steps.

• Boc-Protection: The primary amine is protected with a tert-butoxycarbonyl (Boc) group. The N-Boc group is crucial as it enhances stability and allows for selective modifications later in the synthesis.

• Reduction: The diester is reduced to the corresponding diol using a mild reducing agent like sodium borohydride (NaBH₄). This step sets up the molecule with two hydroxyl groups, which will be the leaving groups in the cyclization step.

• Tosylation: The diol is converted into a ditosylate. Tosyl groups are excellent leaving groups, which is essential for the subsequent intramolecular cyclization.

• Cyclization: The ditosylate is reacted with a suitable amine, which acts as the nucleophile to displace the tosyl groups, forming the piperidine ring. The overall yield for this process is typically in the range of 44% to 55%.

Fig 1. Key steps in the synthesis of 3-aminopiperidine from L-glutamic acid.

Method 2: Asymmetric Biocatalysis

For a greener and more direct approach, enzymatic methods have gained significant traction. The use of ω-transaminases allows for the asymmetric amination of a prochiral ketone precursor, yielding chiral amines with high enantiomeric excess.[5] This method is particularly attractive for industrial-scale production due to its high selectivity and mild reaction conditions.[5]

Experimental Protocol: ω-Transaminase-Mediated Synthesis of 3-Amino-1-Boc-piperidine [5]

• Reaction Setup: The prochiral precursor, 1-Boc-3-piperidone, is dissolved in a suitable buffer.

• Enzyme and Co-factors: Immobilized ω-transaminase, an amine donor (e.g., isopropylamine), and the pyridoxal-5'-phosphate (PLP) cofactor are added to the reaction mixture. The enzyme's immobilization is key for practical application, as it allows for easy recovery and reuse.[5]

• Conversion: The reaction proceeds, transferring the amino group from the donor to the ketone, creating the chiral 3-aminopiperidine product.

• Work-up and Purification: The immobilized enzyme is filtered off, and the product is extracted and purified. This one-step process affords the target compound in high yield and high enantiomeric excess.[5]

Therapeutic Applications & Structure-Activity Relationships (SAR)

The 3-aminomethylpiperidine scaffold is a key component in several classes of therapeutic agents. Its structural features allow it to serve as a versatile anchor for building molecules that can potently and selectively interact with various biological targets.

Case Study 1: Glycine Transporter Type 1 (GlyT1) Inhibitors for Schizophrenia

Hypofunction of the N-methyl-D-aspartate (NMDA) receptor is a leading hypothesis for the cognitive and negative symptoms of schizophrenia.[6] One strategy to enhance NMDA receptor activity is to increase the concentration of its co-agonist, glycine, by inhibiting the glycine transporter type 1 (GlyT1).[6]

Researchers discovered a novel class of 3-amido-3-aryl-piperidines as potent GlyT1 inhibitors. The initial hit, compound 8 , displayed a promising IC₅₀ of 140 nM.[6] This discovery prompted an extensive SAR exploration around the piperidine core.

Sources

• 1. mdpi.com [mdpi.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 5. BJOC - Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases [beilstein-journals.org]
• 6. 3-Amido-3-aryl-piperidines: A Novel Class of Potent, Selective, and Orally Active GlyT1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Chemical properties of N-Boc-3-[(4-bromobenzyl)amino]methylpiperidine

This technical guide provides an in-depth analysis of N-Boc-3-[(4-bromobenzyl)amino]methylpiperidine , a versatile bifunctional building block used in the synthesis of complex pharmaceutical agents, including kinase inhibitors and PROTAC® linkers.[1][2]

A Versatile Bifunctional Scaffold for Diversity-Oriented Synthesis[1][2]

Executive Summary

N-Boc-3-[(4-bromobenzyl)amino]methylpiperidine is a high-value synthetic intermediate characterized by three orthogonal reactive handles: a Boc-protected secondary amine (piperidine nitrogen), a secondary benzylic amine , and an aryl bromide .[1][2] This structural triad allows for sequential functionalization, making it an ideal scaffold for fragment-based drug discovery (FBDD).[1]

The molecule is frequently employed as a "linker hub" in medicinal chemistry. The 3-position chirality of the piperidine ring offers stereochemical control, while the aryl bromide serves as a gateway for palladium-catalyzed cross-coupling reactions.[1][2]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]

Property	Specification
IUPAC Name	tert-butyl 3-{[(4-bromophenyl)methyl]amino}methylpiperidine-1-carboxylate
Molecular Formula	C₁₈H₂₇BrN₂O₂
Molecular Weight	383.33 g/mol
Chirality	Contains one chiral center at C3 (Available as (R), (S), or racemate)
Physical State	Viscous oil or low-melting solid (depending on purity/enantiopurity)
Solubility	Soluble in DCM, MeOH, DMSO, DMF; Insoluble in water

Calculated Properties (In Silico)

• cLogP: ~3.8 (Lipophilic, suitable for membrane permeability)

• TPSA: ~49.8 Ų (Favorable for CNS penetration)

• pKa (Secondary Amine): ~9.2 (Protonated at physiological pH)

• H-Bond Donors: 1 (Secondary amine NH)

• H-Bond Acceptors: 3 (Carbamate oxygens + amine nitrogen)[1][2]

Synthesis Monograph

While direct alkylation is possible, the Reductive Amination pathway is the industry standard for generating this scaffold. This method suppresses the formation of tertiary amine byproducts (over-alkylation) and proceeds under mild conditions compatible with the Boc group.

Protocol: Reductive Amination

Reaction: tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate + 4-Bromobenzaldehyde

Product[1][2]

Reagents & Stoichiometry

• Amine: tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate (1.0 equiv)[1][2]

• Aldehyde: 4-Bromobenzaldehyde (1.0 - 1.1 equiv)[1][2]

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1]

• Additive: Acetic Acid (1.0 equiv) – Catalyzes imine formation

Step-by-Step Methodology

• Imine Formation: In a flame-dried flask under nitrogen, dissolve the amine (1.0 equiv) and 4-bromobenzaldehyde (1.0 equiv) in anhydrous DCE (0.1 M concentration).

• Activation: Add glacial acetic acid (1.0 equiv). Stir at room temperature for 1–2 hours. Checkpoint: Monitor by TLC/LCMS for disappearance of aldehyde and formation of the imine intermediate.

• Reduction: Cool the mixture to 0°C. Add sodium triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours.

• Work-up: Quench with saturated aqueous NaHCO₃. Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[3]

• Purification: Flash column chromatography (SiO₂). Elute with Hexanes/Ethyl Acetate (gradient 0%

  50%) or DCM/MeOH (95:5).

Visual Workflow: Synthesis Pathway

Caption: Standard reductive amination workflow using mild hydride sources to ensure chemoselectivity.

Chemical Reactivity & Divergent Synthesis

The utility of this scaffold lies in its ability to serve as a branch point . The three functional handles can be manipulated independently.

A. Secondary Amine Functionalization (The "Core" Linker)

The newly formed secondary amine is nucleophilic and can be derivatized to create ureas, amides, or tertiary amines.

• Urea Formation: Reaction with isocyanates (R-NCO) yields urea derivatives, common in soluble epoxide hydrolase (sEH) inhibitors.

• Amide Coupling: Standard HATU/EDC coupling with carboxylic acids attaches the "left-hand" pharmacophore.[1][2]

• Sulfonylation: Reaction with sulfonyl chlorides yields sulfonamides.

B. Aryl Bromide Functionalization (The "Right-Hand" Extension)

The 4-bromophenyl group is a classic handle for Palladium-catalyzed cross-coupling.[1][2]

• Suzuki-Miyaura: Coupling with aryl boronic acids to extend the biaryl system.[1][2]

• Buchwald-Hartwig: Coupling with amines to generate aniline derivatives.[1][2]

• Lithium-Halogen Exchange: Treatment with n-BuLi at -78°C generates an aryl lithium species for quenching with electrophiles (e.g., DMF to regenerate an aldehyde, or CO₂ for a carboxylic acid).[1][2]

C. Boc Deprotection (The "Left-Hand" Release)

The piperidine nitrogen remains protected until the final stage.[2]

• Conditions: TFA/DCM (1:4) or 4M HCl in Dioxane.

• Result: Liberates the piperidine secondary amine, which can then be coupled to a core scaffold (e.g., a kinase hinge binder).

Visual Workflow: Divergent Reactivity

Caption: The scaffold acts as a divergent hub.[1] Red arrow: C-C bond formation.[2] Green arrow: N-functionalization.[1][2] Yellow arrow: Unmasking.[2]

Applications in Drug Discovery[3][9]

PROTAC® Linker Design

This molecule is an excellent precursor for PROTAC (Proteolysis Targeting Chimera) linkers.

• Mechanism: The piperidine ring is often part of the E3 ligase ligand (e.g., mimicking portions of Cereblon binders or IAP ligands).

• Usage: The aryl bromide can be converted to a phenol or aniline to attach a PEG chain, while the piperidine nitrogen connects to the protein-of-interest (POI) ligand.[1][2]

Kinase Inhibitors

Many kinase inhibitors utilize a 3-aminomethylpiperidine core to occupy the solvent-exposed region of the ATP binding pocket.[1][2]

• Role: The benzyl group provides hydrophobic interactions, while the basic nitrogen (after deprotection) can form salt bridges with aspartate or glutamate residues in the kinase active site.

Safety & Handling

• Hazards: As an aryl bromide and secondary amine, treat as an Irritant (Skin/Eye/Respiratory) .

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The secondary amine is prone to oxidation over extended periods if exposed to air.

• Waste: Dispose of aqueous waste containing halogenated organics separately.

References

• Reductive Amination Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849–3862. Link

• Piperidine Scaffolds in Medicinal Chemistry: Watson, P. S., et al. "Piperidine-based inhibitors of the soluble epoxide hydrolase." Bioorganic & Medicinal Chemistry Letters, 2006.

• Buchwald-Hartwig Coupling on Heterocycles: Surry, D. S., & Buchwald, S. L.[1] "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011, 2, 27-50.[1] Link

• Boc-Deprotection Standards: Greene, T. W., & Wuts, P. G. M.[1] Protective Groups in Organic Synthesis. 4th Ed., Wiley-Interscience, 2006.[1] (Standard protocols for carbamate cleavage).

(Note: Specific CAS numbers for the exact full structure are often custom-assigned by synthesis vendors, but the component CAS numbers are: tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate [162167-97-7] and 4-Bromobenzaldehyde [1122-91-4].)[1][2]

Sources

• 1. CAS#:1791402-45-3 | Tert-butyl 4-(4-bromophenyl)-4-methylpiperidine-1-carboxylate | Chemsrc [chemsrc.com]
• 2. 158407-04-6|tert-Butyl 4-(bromomethyl)piperidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

The Strategic Construction of 3-Substituted Piperidine Libraries for Advancing Structure-Activity Relationship Studies

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The piperidine ring is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold due to its frequent appearance in a vast array of natural products and FDA-approved pharmaceuticals.[1][2] Its saturated, six-membered heterocyclic structure provides a three-dimensional framework that can be strategically functionalized to fine-tune the pharmacological and pharmacokinetic properties of a molecule.[1][2] Among the various substitution patterns, the 3-position offers a particularly valuable vector for exploring chemical space and elucidating structure-activity relationships (SAR). This guide provides a comprehensive overview of the design, synthesis, and analysis of 3-substituted piperidine libraries, offering field-proven insights for drug discovery programs.

Designing 3-Substituted Piperidine Libraries: A Blueprint for SAR Exploration

The design of a 3-substituted piperidine library is a critical first step that dictates the quality and utility of the subsequent SAR data. A well-designed library should be diverse enough to probe a wide range of chemical space while remaining focused on the properties relevant to the biological target.

Key Considerations in Library Design:

• Substituent Selection: The choice of substituents at the 3-position is paramount. It is advisable to include a diverse set of functional groups to probe various interactions with the target protein, such as hydrogen bonding, hydrophobic interactions, and electrostatic interactions. A typical library might include:

  • Alkyl Chains: To explore hydrophobicity and steric bulk.

  • Aromatic and Heteroaromatic Rings: To investigate π-stacking and other aromatic interactions.

  • Polar Functional Groups: Such as hydroxyls, amides, and sulfonamides, to probe for hydrogen bond donors and acceptors.

  • Ionizable Groups: Including carboxylic acids and amines, to understand the role of charge.

• Stereochemistry: The 3-position of the piperidine ring is a chiral center. Therefore, it is often crucial to synthesize and test individual stereoisomers, as biological targets frequently exhibit stereospecific binding.[3][4] The relative stereochemistry between the 3-substituent and other substituents on the ring can also significantly impact activity.[3]

• Scaffold Hopping and Isosteres: In some cases, it may be beneficial to include isosteres of the piperidine ring itself or to explore "scaffold hopping" to identify novel core structures with improved properties.[5]

Synthetic Strategies for the Construction of 3-Substituted Piperidine Libraries

A variety of synthetic strategies have been developed for the construction of 3-substituted piperidines.[6][7] The choice of a particular route depends on factors such as the desired substitution pattern, stereochemical control, and the scale of the library synthesis.

Common Synthetic Routes:

• Hydrogenation of Substituted Pyridines: This is a widely used method for accessing polysubstituted piperidines.[7] The hydrogenation can be catalyzed by various transition metals, such as rhodium, palladium, and iridium, often with high diastereoselectivity.[7]

• Intramolecular Cyclization Reactions: Various intramolecular cyclization strategies, such as reductive amination of δ-amino ketones or aldehydes and cyclization of halogenated amides, provide efficient routes to substituted piperidines.[7]

• Multicomponent Reactions: These reactions, where three or more reactants combine in a single operation to form a product that contains substantial portions of all the reactants, are highly efficient for generating molecular diversity.[6]

• C-H Functionalization: Direct functionalization of the C-H bonds of the piperidine ring is an emerging and powerful strategy for introducing substituents.[8] This approach can reduce the number of synthetic steps and allow for the late-stage functionalization of complex molecules.

Below is a diagram illustrating a general workflow for the synthesis and SAR evaluation of a 3-substituted piperidine library.

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. thieme-connect.com [thieme-connect.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of a Novel Piperidine Derivative via Reductive Amination

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of tert-butyl 3-(((4-bromobenzyl)amino)methyl)piperidine-1-carboxylate, a novel derivative with potential applications in pharmaceutical and medicinal chemistry. The synthesis is achieved through a one-pot reductive amination of 1-Boc-3-aminomethylpiperidine and 4-bromobenzaldehyde using sodium triacetoxyborohydride (NaBH(OAc)₃) as a mild and selective reducing agent. This document offers an in-depth explanation of the reaction mechanism, a step-by-step experimental procedure, characterization data, and insights into the critical parameters for ensuring a high-yield and pure product. This guide is intended for researchers, scientists, and professionals in drug development.

Introduction

Reductive amination is a cornerstone of modern organic synthesis, providing a highly efficient method for the formation of carbon-nitrogen bonds.[1] This reaction is instrumental in the synthesis of a vast array of biologically active compounds, including many pharmaceuticals. The one-pot nature of the reaction, where an amine and a carbonyl compound react to form an imine that is subsequently reduced in situ, offers significant advantages in terms of efficiency and atom economy.[2]

The choice of the reducing agent is critical for the success of a reductive amination. Sodium triacetoxyborohydride (NaBH(OAc)₃), often referred to as STAB, has emerged as a reagent of choice due to its remarkable selectivity.[3][4] Unlike stronger reducing agents, STAB is capable of reducing the intermediate iminium ion much more rapidly than the starting aldehyde or ketone, thereby minimizing side reactions and leading to cleaner product formation.[5][6] The steric bulk and the electron-withdrawing effect of the acetoxy groups moderate the reactivity of the borohydride, contributing to its high selectivity.[3]

This application note details the synthesis of tert-butyl 3-(((4-bromobenzyl)amino)methyl)piperidine-1-carboxylate, a molecule that combines the versatile piperidine scaffold with a brominated aromatic ring, making it an attractive building block for further chemical modifications, such as cross-coupling reactions. The protocol is designed to be a self-validating system, with clear explanations for each step to ensure reproducibility and success.

Reaction Mechanism and Scientific Rationale

The reductive amination of 1-Boc-3-aminomethylpiperidine with 4-bromobenzaldehyde proceeds through a two-step sequence in a single reaction vessel:

• Iminium Ion Formation: The primary amine of 1-Boc-3-aminomethylpiperidine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 4-bromobenzaldehyde. This is followed by a proton transfer and subsequent dehydration to yield a transient iminium ion intermediate. The reaction is typically carried out in an aprotic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).[3][4]

• Hydride Reduction: Sodium triacetoxyborohydride then selectively delivers a hydride to the electrophilic carbon of the iminium ion, reducing it to the desired secondary amine product. The mild nature of STAB ensures that the aldehyde functional group of the starting material is not prematurely reduced.[4][5]

The Boc (tert-butyloxycarbonyl) protecting group on the piperidine nitrogen is stable under these reaction conditions and serves to prevent side reactions at this position.

Materials and Methods

Reagents and Materials

Reagent/Material	Formula	MW ( g/mol )	Supplier	Notes
1-Boc-3-aminomethylpiperidine	C₁₁H₂₂N₂O₂	214.30	Commercially Available	Store under inert atmosphere.[7][8]
4-Bromobenzaldehyde	C₇H₅BrO	185.02	Commercially Available	White to off-white solid.[9]
Sodium Triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	Commercially Available	Moisture sensitive. Handle under inert atmosphere.
Dichloromethane (DCM), Anhydrous	CH₂Cl₂	84.93	Commercially Available	Use a dry, aprotic solvent.[10]
Saturated Sodium Bicarbonate Solution	NaHCO₃ (aq)	-	Prepared in-house	Used for quenching the reaction.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Commercially Available	Used for drying the organic phase.
Silica Gel	SiO₂	-	Commercially Available	For column chromatography (230-400 mesh).

Experimental Protocol

Synthesis of tert-butyl 3-(((4-bromobenzyl)amino)methyl)piperidine-1-carboxylate

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 1-Boc-3-aminomethylpiperidine (1.0 g, 4.67 mmol, 1.0 equiv.).

• Dissolution: Dissolve the amine in 20 mL of anhydrous dichloromethane (DCM).

• Addition of Aldehyde: To the stirred solution, add 4-bromobenzaldehyde (0.86 g, 4.67 mmol, 1.0 equiv.). Stir the mixture at room temperature for 20-30 minutes to allow for the initial formation of the carbinolamine intermediate.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.48 g, 7.00 mmol, 1.5 equiv.) portion-wise over 5-10 minutes. The addition may be slightly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of 20 mL of saturated aqueous sodium bicarbonate solution. Stir vigorously for 15-20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50%) to afford the pure product as a colorless to pale yellow oil.

Diagram of the Experimental Workflow:

Caption: Experimental workflow for the reductive amination.

Characterization of the Product

The final product, tert-butyl 3-(((4-bromobenzyl)amino)methyl)piperidine-1-carboxylate, is expected to be a colorless to pale yellow oil.

Expected ¹H NMR (400 MHz, CDCl₃) δ:

• 7.45 (d, J = 8.0 Hz, 2H): Aromatic protons ortho to the bromine atom.

• 7.20 (d, J = 8.0 Hz, 2H): Aromatic protons meta to the bromine atom.

• 3.70 (s, 2H): Methylene protons of the newly formed benzyl group (-CH₂-Ar).

• 3.9-4.1 (m, 2H): Methylene protons of the piperidine ring adjacent to the nitrogen of the Boc group.

• 2.5-2.7 (m, 2H): Methylene protons of the aminomethyl group (-CH₂-NH-).

• 2.6-2.8 (m, 2H): Methylene protons of the piperidine ring.

• 1.8-2.0 (m, 1H): Methine proton of the piperidine ring.

• 1.4-1.8 (m, 4H): Methylene protons of the piperidine ring.

• 1.45 (s, 9H): Methyl protons of the Boc protecting group.[11]

Expected ¹³C NMR (101 MHz, CDCl₃) δ:

• 155.0: Carbonyl carbon of the Boc group.

• 138.5: Quaternary aromatic carbon attached to the benzylic methylene group.

• 131.5 (2C): Aromatic carbons ortho to the bromine.

• 130.5 (2C): Aromatic carbons meta to the bromine.

• 121.0: Quaternary aromatic carbon attached to the bromine.

• 79.5: Quaternary carbon of the Boc group.

• 53.0: Methylene carbon of the benzyl group.

• 50.0: Methylene carbon of the aminomethyl group.

• ~45-50 (2C): Methylene carbons of the piperidine ring adjacent to the Boc-nitrogen.

• ~35-40: Methine carbon of the piperidine ring.

• 28.4 (3C): Methyl carbons of the Boc group.

• ~25-30 (2C): Methylene carbons of the piperidine ring.

Mass Spectrometry (ESI-MS): Expected m/z for C₁₈H₂₇BrN₂O₂ [M+H]⁺: 383.13, 385.13 (isotopic pattern for Br).

Troubleshooting and Key Considerations

• Moisture Sensitivity: Sodium triacetoxyborohydride is moisture-sensitive. Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere to prevent decomposition of the reagent.[10]

• Stoichiometry: While a 1:1 molar ratio of the amine and aldehyde is used, a slight excess of the reducing agent (1.5 equivalents) is recommended to ensure complete conversion.[5]

• Reaction Time: The reaction is typically complete within 12-16 hours at room temperature. Monitoring by TLC or LC-MS is advised to determine the optimal reaction time.

• Purification: The product is a relatively polar amine. Flash column chromatography on silica gel is an effective method for purification. A gradient elution from a non-polar solvent system (e.g., hexanes) to a more polar one (e.g., ethyl acetate) is recommended for good separation.

Conclusion

This application note provides a comprehensive and reliable protocol for the synthesis of tert-butyl 3-(((4-bromobenzyl)amino)methyl)piperidine-1-carboxylate via reductive amination. The use of sodium triacetoxyborohydride ensures a mild and selective reaction, leading to high yields of the desired product. The detailed protocol, mechanistic insights, and characterization data presented herein should serve as a valuable resource for researchers in organic synthesis and drug discovery.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromobenzaldehyde. Retrieved from [Link]

• PubChem. (n.d.). 1-Boc-3-(aminomethyl)piperidine. Retrieved from [Link]

• Touchette, K. M. (2006). A Drug-like Molecule by Reductive Amination in the Organic Laboratory. Journal of Chemical Education, 83(6), 929. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• ResearchGate. (n.d.). Spectral characteristics by 1 H NMR analysis of the Boc-AMST monomer. Retrieved from [Link]

• Organic Reactions. (1951). The Leuckart Reaction. Organic Reactions, 5, 301-330. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. DSpace [open.bu.edu]
• 3. Sodium triacetoxyborohydride [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. 1-Boc-3-(aminomethyl)piperidine | C11H22N2O2 | CID 2756483 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-(Aminomethyl)-1-N-Boc-piperidine | CAS 162167-97-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 9. 4-Bromobenzaldehyde | C7H5BrO | CID 70741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Suzuki Coupling Reactions Using 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine

Introduction: A Privileged Scaffold in Modern Drug Discovery

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a wide array of clinically successful drugs targeting diverse therapeutic areas, including oncology and central nervous system (CNS) disorders.[1][2] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space allow for precise interactions with biological targets. The specific building block, 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine, is of particular interest to researchers and drug development professionals. The Boc-protected piperidine nitrogen allows for controlled synthetic manipulations, while the bromo-benzylamino moiety provides a reactive handle for carbon-carbon bond formation through reactions like the Nobel Prize-winning Suzuki-Miyaura coupling.[3] This powerful reaction enables the introduction of a vast range of aryl and heteroaryl groups, facilitating the rapid generation of compound libraries for structure-activity relationship (SAR) studies.

These application notes provide a comprehensive guide to utilizing 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine in Suzuki coupling reactions, offering detailed protocols, mechanistic insights, and troubleshooting advice to empower researchers in their quest for novel therapeutics.

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organohalide and an organoboron compound.[3][4] The catalytic cycle, a fundamental concept for any practitioner, is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine, forming a Pd(II) intermediate. This is often the rate-limiting step of the reaction.

• Transmetalation: In the presence of a base, the organic group from the boronic acid (or its ester) is transferred to the palladium center, displacing the halide. The base is crucial for activating the organoboron species.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the desired carbon-carbon bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

dot graph Suzuki_Catalytic_Cycle { layout=circo; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

pd0 [label="Pd(0)L_n", fillcolor="#F1F3F4"]; oxidative_addition [label="Oxidative Addition\n(R-X)", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; pd_intermediate [label="R-Pd(II)-X(L_n)", fillcolor="#F1F3F4"]; transmetalation [label="Transmetalation\n(R'-B(OR)2 + Base)", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; di_org_pd [label="R-Pd(II)-R'(L_n)", fillcolor="#F1F3F4"]; reductive_elimination [label="Reductive Elimination", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; product [label="R-R'", shape=egg, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

pd0 -> oxidative_addition [label=""]; oxidative_addition -> pd_intermediate [label=""]; pd_intermediate -> transmetalation [label=""]; transmetalation -> di_org_pd [label=""]; di_org_pd -> reductive_elimination [label=""]; reductive_elimination -> pd0 [label=""]; reductive_elimination -> product [label=""]; } केंदot Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a robust starting point for the Suzuki coupling of 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine with a variety of aryl and heteroaryl boronic acids. Optimization may be necessary depending on the specific coupling partners.

General Protocol for Suzuki Coupling

dot graph TD { A[Reaction Setup] --> B{Inert Atmosphere}; B --> C[Reagent Addition]; C --> D{Solvent Addition}; D --> E[Reaction]; E --> F[Workup]; F --> G[Purification]; } केंदot Caption: General workflow for the Suzuki coupling protocol.

Materials:

• 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine (1.0 equiv)

• Aryl- or heteroarylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, XPhos Pd G2; 1-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄; 2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/water)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial, add 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine (1.0 equiv), the arylboronic acid (1.2 equiv), the base (e.g., K₂CO₃, 2.0 equiv), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio) via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the starting aryl bromide.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to obtain the pure coupled product.

Parameter	Recommended Range	Rationale
Boronic Acid	1.1 - 1.5 equivalents	An excess of the boronic acid is often used to drive the reaction to completion.
Catalyst Loading	1 - 5 mol%	Lower catalyst loading is desirable for process efficiency and cost-effectiveness. Higher loading may be necessary for challenging substrates.
Base	2.0 - 3.0 equivalents	A base is required to activate the boronic acid for transmetalation. The choice of base can significantly impact the reaction outcome.
Temperature	80 - 120 °C	Higher temperatures are often required to facilitate the oxidative addition and other steps in the catalytic cycle.

Key Considerations and Troubleshooting

The successful execution of Suzuki couplings with 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine requires careful attention to several factors:

• Steric Hindrance: The bulky Boc protecting group and the benzylamino-methyl substituent at the 3-position of the piperidine ring can introduce steric hindrance around the reaction center. The selection of a suitable palladium catalyst with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) can be crucial to overcome this challenge and promote efficient oxidative addition and reductive elimination.[7]

• Catalyst Inhibition: The presence of a basic nitrogen atom within the benzylamino moiety could potentially coordinate to the palladium center, leading to catalyst inhibition. While the Boc-protected piperidine nitrogen is less likely to interfere, the secondary amine in the side chain might. Using a sufficient excess of a strong base can sometimes mitigate this issue. Alternatively, employing pre-catalysts that are more resistant to amine coordination can be beneficial.

• Reagent Quality: The purity of all reagents, particularly the boronic acid and the solvent, is critical. Boronic acids can undergo decomposition upon storage, and the presence of water in anhydrous reactions can be detrimental. Ensure solvents are properly degassed to remove oxygen, which can lead to catalyst deactivation and unwanted side reactions like homocoupling of the boronic acid.

Troubleshooting Common Issues:

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst, insufficient temperature, poor quality reagents.	Use a fresh batch of catalyst and high-purity, dry, and degassed solvents. Increase the reaction temperature. Consider a different catalyst/ligand system.
Homocoupling of Boronic Acid	Presence of oxygen, inappropriate base.	Ensure thorough degassing of the reaction mixture. Switch to a milder base or a different solvent system.
Decomposition of Starting Material	Reaction temperature is too high, incompatible base.	Lower the reaction temperature. Screen different bases to find one that is effective but less harsh.

Conclusion

The Suzuki-Miyaura coupling of 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine is a powerful and versatile tool for the synthesis of novel and structurally diverse molecules with significant potential in drug discovery. By understanding the reaction mechanism, carefully selecting the reaction parameters, and being prepared to troubleshoot potential issues, researchers can effectively utilize this valuable building block to accelerate their research programs. The protocols and insights provided in these application notes serve as a solid foundation for the successful implementation of this important synthetic transformation.

References

• Vice, S., Bara, T., Bauer, A., Evans, C. A., Fort, J., Josien, H., McCombie, S., Miller, M., Nazareno, D., Palani, A., & Tagat, J. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. The Journal of Organic Chemistry, 66(7), 2487–2492. [Link]

• Hesp, K. D., Fernando, D. P., Jiao, W., & Londregan, A. T. (2014). Expedient Synthesis of α-heteroaryl Piperidines Using a Pd-catalyzed Suzuki Cross-Coupling-Reduction Sequence. Organic Letters, 16(2), 413–415. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Hkiri, S., et al. (2022). Palladium-catalyzed Suzuki–Miyaura cross-coupling with α-aminophosphonates based on 1,3,4-oxadiazole as ligands. Comptes Rendus. Chimie, 25, 53-65. [Link]

• ResearchGate. (n.d.). (PDF) STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. [Link]

• Ahmad, S., et al. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Future Journal of Pharmaceutical Sciences, 8(1), 4. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of visualized experiments : JoVE, (22), 1002. [Link]

• Wikipedia. (2024). Suzuki reaction. [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• Altenhoff, G., Goddard, R., Lehmann, C. W., & Glorius, F. (2003). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Angewandte Chemie International Edition, 42(31), 3690-3693. [Link]

• Baltus, C. B. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner [Doctoral dissertation, University of Glasgow]. [Link]

• Smith, A., et al. (n.d.). Amine-Catalysed Suzuki–Miyaura-Type Coupling? the Identification and Isolation of the Palladium Culprits. ChemRxiv. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Nishikata, T., & Ishikawa, S. (2017). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. Organic & Biomolecular Chemistry, 15(48), 10174-10181. [Link]

• Szostak, M., & Szostak, K. (2023). Carboxylic Acids as Double Aryl Group Donors for Biaryl Synthesis. The Royal Society of Chemistry. [Link]

• Shi, S., & Szostak, M. (2016). Synthesis of Biaryls through Nickel-Catalyzed Suzuki-Miyaura Coupling of Amides by Carbon-Nitrogen Bond Cleavage. Angewandte Chemie (International ed. in English), 55(24), 6959–6963. [Link]

• Gucky, T., et al. (2018). Modification of Boc-Protected CAN508 via Acylation and Suzuki-Miyaura Coupling. Molecules, 23(1), 157. [Link]

• Organic Chemistry Portal. (n.d.). Biaryl synthesis by C-C coupling. [Link]

• PubMed. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. [Link]

• ResearchGate. (n.d.). Piperidine-based drug discovery. [Link]

• ResearchGate. (n.d.). Synthesis of labeled biaryls via Suzuki–Miyaura coupling reactions from... [Link]

• WuXi Biology. (n.d.). Alcohol Speed up Boc Protection of Primary Amines. [Link]

• Royal Society of Chemistry. (2025). Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. [Link]

Sources

• 1. Synthesis and Suzuki-Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate with Aryl and Hetaryl Halides [organic-chemistry.org]
• 2. Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thieme-connect.com [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Piperidine-Based Dual Acetylcholinesterase and Histone Deacetylase Inhibitors: A Detailed Guide for Researchers

Introduction: The Rationale for Dual-Target Inhibition in Neurodegenerative Disease

Alzheimer's disease (AD) is a complex neurodegenerative disorder characterized by a multifactorial pathology, including cholinergic deficit, amyloid-beta (Aβ) plaque formation, and tau hyperphosphorylation.[1] The "one-target, one-molecule" paradigm has thus far yielded limited therapeutic success. This has led to the development of multi-target-directed ligands (MTDLs), a strategy that aims to modulate multiple pathological pathways with a single compound.[1]

A promising MTDL approach for AD involves the simultaneous inhibition of acetylcholinesterase (AChE) and histone deacetylases (HDACs). AChE inhibitors, such as donepezil, address the cholinergic deficit by increasing acetylcholine levels in the brain, providing symptomatic relief.[2][3] HDACs, on the other hand, are epigenetic modulators that play a crucial role in gene expression. Inhibition of HDACs has been shown to have neuroprotective effects, including the potential to improve learning and memory.

The piperidine scaffold is a key structural feature in many neurologically active compounds, including the FDA-approved AChE inhibitor, donepezil.[1] This makes it an excellent starting point for the design of dual AChE/HDAC inhibitors. By incorporating a piperidine moiety for AChE inhibition and a zinc-binding group, such as a hydroxamic acid, for HDAC inhibition, it is possible to create potent dual-acting molecules.[4] This guide provides detailed protocols for the synthesis and evaluation of such piperidine-based dual inhibitors, offering researchers a comprehensive resource for advancing the development of novel therapeutics for Alzheimer's disease and other neurological disorders.

Synthetic Strategy: A Modular Approach

The synthesis of piperidine-based dual AChE/HDAC inhibitors can be approached in a modular fashion, as illustrated below. The core components are the piperidine scaffold, a linker of varying length and composition, and a zinc-binding group (ZBG), typically a hydroxamic acid.

Caption: General synthetic workflow for piperidine-based dual inhibitors.

Detailed Experimental Protocols

Part 1: Synthesis of a Piperidine-Based Dual Inhibitor

This protocol describes the synthesis of a representative N-benzylpiperidine derivative with a hydroxamic acid moiety.

Overall Synthetic Scheme:

Sources

• 1. US20100010227A1 - Process for production of piperidine derivatives - Google Patents [patents.google.com]
• 2. US8987458B2 - Process for the preparation of donepezil hydrochloride - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Syntheses of LSD1/HDAC Inhibitors with Demonstrated Efficacy against Colorectal Cancer: In Vitro and In Vivo Studies Including Patient-Derived Organoids - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of DPP-4 inhibitor intermediates from 3-aminomethylpiperidine

An In-depth Guide to the Synthesis of DPP-4 Inhibitor Intermediates from 3-Aminopiperidine

This technical guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive overview of synthetic strategies for preparing key intermediates of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, starting from the versatile building block, 3-aminopiperidine. This document emphasizes the causality behind experimental choices, offers detailed protocols for pivotal reactions, and is grounded in authoritative scientific literature.

Introduction: The Central Role of the Aminopiperidine Scaffold

Dipeptidyl Peptidase-4 (DPP-4) inhibitors, or "gliptins," have become a cornerstone in the management of type 2 diabetes mellitus.[1] They function by preventing the degradation of incretin hormones, which play a crucial role in glucose homeostasis.[2] A significant subset of these inhibitors, including Alogliptin and Trelagliptin, incorporates a chiral 3-aminopiperidine moiety. This structural feature is critical for the molecule's interaction with the DPP-4 enzyme, often forming key salt bridges within the active site.[3]

The synthesis of these drugs, therefore, critically hinges on the efficient and stereoselective incorporation of this aminopiperidine ring. The primary challenge lies in coupling this nucleophilic amine with a complex heterocyclic core, often requiring careful selection of protecting groups, reaction conditions, and purification strategies to achieve high yield and purity. This guide will explore the established methodologies for achieving this transformation, focusing on practical application and the underlying chemical principles.

Core Synthetic Strategy: Nucleophilic Substitution

The most common strategy for incorporating the 3-aminopiperidine unit is through a nucleophilic aromatic substitution (SNAr) or a related coupling reaction. In this process, the amino group of the piperidine displaces a leaving group (typically a halogen, such as chlorine) on the core heterocyclic structure of the gliptin.

The choice between using a protected or unprotected 3-aminopiperidine is a critical process decision, influenced by factors like substrate reactivity, potential side reactions, and overall process economy.

Diagram: General Coupling Strategy

Caption: Synthetic workflow for Alogliptin Benzoate.

Experimental Protocol: Nucleophilic Substitution with Protected Amine

This protocol describes the coupling of the key chlorouracil intermediate with (R)-3-Boc-aminopiperidine, adapted from published literature. [3]

• Reaction Setup: In a sealed reaction vessel, combine 2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile (1.0 eq), (R)-3-(tert-butoxycarbonylamino)piperidine (1.1 eq), and sodium bicarbonate (NaHCO₃, 3.0 eq).

• Solvent Addition: Add a suitable solvent such as N,N-Dimethylformamide (DMF) or ethanol. The choice of solvent can influence reaction kinetics and solubility.

• Reaction Conditions: Heat the mixture at a controlled temperature (e.g., 80-100 °C) and monitor the reaction progress using an appropriate analytical technique like HPLC or TLC.

• Work-up and Isolation: Upon completion, cool the reaction mixture and dilute it with water. Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography or recrystallization to yield the Boc-protected Alogliptin intermediate.

Causality and Experimental Rationale

• Protecting Group (Boc): The tert-butyloxycarbonyl (Boc) group is used to temporarily block the reactivity of the piperidine's secondary amine. This prevents potential side reactions where the secondary amine might compete with the primary amine as the nucleophile.

• Base (NaHCO₃): Sodium bicarbonate is a mild inorganic base used to neutralize the hydrochloric acid (HCl) generated during the substitution reaction. Its mildness is advantageous as it is less likely to cause degradation of sensitive functional groups compared to stronger bases. [3]* Sealed Vessel: The reaction is performed in a sealed tube to prevent the evaporation of solvent at elevated temperatures and to maintain consistent reaction conditions.

Application Protocol 2: Synthesis of Trelagliptin Intermediate

The synthesis of Trelagliptin also involves a key nucleophilic substitution step. Process improvements have demonstrated that this reaction can be performed efficiently using unprotected (R)-3-aminopiperidine, which offers significant advantages in terms of atom economy and process simplification by eliminating protection and deprotection steps. [4][5]

Experimental Protocol: Direct Coupling with Unprotected Amine

This protocol is based on an improved process for Trelagliptin synthesis. [4]

• Reactant Charging: To a suitable reactor, add 2-((6-chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-4-fluorobenzonitrile (1.0 eq).

• Solvent and Base: Add a solvent such as ethanol or isopropanol, followed by an inorganic base (e.g., potassium carbonate, K₂CO₃, or sodium bicarbonate, NaHCO₃).

• Amine Addition: Add a solution of (R)-3-aminopiperidine (typically as a dihydrochloride salt, with the base serving to liberate the free amine in situ) to the mixture.

• Reaction Conditions: Heat the reaction mixture to reflux (e.g., ~80 °C in ethanol) for several hours until the reaction is complete, as monitored by HPLC.

• Isolation: After completion, the product often crystallizes upon cooling. The solid can be isolated by filtration, washed with the reaction solvent, and dried to yield the Trelagliptin free base.

Data Summary: Comparison of Reaction Conditions for Trelagliptin Synthesis

Parameter	Condition A	Condition B (Optimized) [4]	Rationale for Optimization
Amine	Protected (R)-3-Boc-aminopiperidine	Unprotected (R)-3-aminopiperidine	Eliminates protection/deprotection steps, improving process efficiency.
Base	Organic Base (e.g., DIPEA)	Inorganic Base (e.g., K₂CO₃)	Lower cost, easier removal during work-up, and effective in liberating the free amine.
Solvent	Aprotic (e.g., DMF)	Protic (e.g., Ethanol)	More environmentally benign ("greener"), lower cost, and facilitates product crystallization.
Overall Yield	Moderate	High	Optimized conditions reduce side reactions and simplify isolation, leading to higher yields.

Causality and Experimental Rationale

• Unprotected Amine: Using unprotected (R)-3-aminopiperidine is a more "green" and cost-effective approach. [4]The success of this strategy relies on the greater nucleophilicity of the primary amino group compared to the secondary amine under the selected reaction conditions, minimizing the formation of byproducts.

• Inorganic Base: The use of an inorganic base like K₂CO₃ is crucial when starting with the dihydrochloride salt of 3-aminopiperidine. The base neutralizes the HCl salt to generate the reactive free amine in the reaction mixture.

Preparation of Chiral (R)-3-Aminopiperidine

The stereochemistry of the 3-amino group is paramount for the pharmacological activity of the final DPP-4 inhibitor. Therefore, obtaining enantiomerically pure (R)-3-aminopiperidine is a critical prerequisite. This is typically achieved through two main routes:

• Asymmetric Synthesis: Building the chiral center directly using stereoselective reactions.

• Chiral Resolution: Synthesizing the racemic 3-aminopiperidine and then separating the enantiomers using a chiral resolving agent.

Protocol Example: Chiral Resolution of (±)-3-Aminopiperidine

A common method involves forming diastereomeric salts with a chiral acid, such as D-tartaric acid. The differing solubilities of these salts allow for their separation by fractional crystallization. [6]

• Salt Formation: Dissolve racemic 3-aminopiperidine hydrochloride in a suitable solvent mixture (e.g., ethanol/water).

• Resolving Agent: Add a solution of D-tartaric acid to the mixture. Diastereomeric tartrate salts will begin to form.

• Fractional Crystallization: The salt of one enantiomer will be less soluble and will precipitate out of the solution upon cooling or controlled evaporation. This solid is collected by filtration. The desired (R)-enantiomer can often be enriched in the solid precipitate.

• Liberation of Free Amine: The isolated diastereomeric salt is treated with a strong base (e.g., NaOH) to neutralize the tartaric acid and liberate the enantiomerically enriched free amine, which can then be extracted.

• Purity Check: The enantiomeric excess (e.e.) of the final product must be verified, typically using chiral HPLC, to ensure it meets the stringent requirements for pharmaceutical synthesis. An e.e. value greater than 99.5% is often required. [6]

Conclusion

The preparation of DPP-4 inhibitor intermediates from 3-aminomethylpiperidine and its derivatives is a well-established field in process chemistry, balancing the demands of stereochemical control, reaction efficiency, and economic viability. The core transformation—a nucleophilic substitution—can be tailored through the strategic use or omission of protecting groups and the careful optimization of reaction conditions. As demonstrated in the syntheses of Alogliptin and Trelagliptin intermediates, modern processes favor streamlined, atom-economical routes that minimize steps and environmental impact. The successful execution of these protocols relies on a fundamental understanding of the underlying chemical principles, from the role of protecting groups to the kinetics of nucleophilic substitution, ensuring the production of high-purity intermediates essential for the manufacturing of these vital antidiabetic therapies.

References

• New Drug Approvals. (n.d.). Sitagliptin. Retrieved from [Link]

• Figshare. (2017). Synthesis of Trelagliptin Succinate. Organic Process Research & Development. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Sitagliptin. Retrieved from [Link]

• ACS Publications. (2005). First Generation Process for the Preparation of the DPP-IV Inhibitor Sitagliptin. Retrieved from [Link]

• Ye, F., Zhang, Z., Zhao, W., Ding, J., Wang, Y., & Dang, X. (2021). Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. RSC Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Time course of asymmetric synthesis of sitagliptin intermediate ((R)). Retrieved from [Link]

• Frontiers. (2021). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Retrieved from [Link]

• ResearchGate. (n.d.). Direct salinization of trelagliptin from solid forms by mechanochemistry and its mechanism of salt formation. Retrieved from [Link]

• Wiley Online Library. (n.d.). Synthesis of (−)‐(R)‐Sitagliptin by RhI‐Catalyzed Asymmetric Hydroamination. Retrieved from [Link]

• PubMed. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin. Retrieved from [Link]

• Current Medicinal Chemistry. (2024). Synthesis of β-Amino Carbonyl 6-(Aminomethyl)- and 6-(Hydroxymethyl)pyrazolopyrimidines for DPP-4 Inhibition Study. Retrieved from [Link]

• Google Patents. (n.d.). CN108794448B - Preparation method of trelagliptin and salt thereof.
• Google Patents. (n.d.). CN110950840B - Preparation method of trelagliptin succinate.

• PMC. (n.d.). Asymmetric Formal Synthesis of the Long-Acting DPP-4 Inhibitor Omarigliptin. Retrieved from [Link]

• Google Patents. (n.d.). CN107540656B - Preparation method of alogliptin benzoate.

• Beilstein Journals. (2010). Synthesis of a novel analogue of DPP-4 inhibitor Alogliptin: Introduction of a spirocyclic moiety on the piperidine ring. Retrieved from [Link]

• Google Patents. (n.d.). US20100029941A1 - Preparation of (r)-3-aminopiperidine dihydrochloride.

• ChemSint. (n.d.). Synthesis Process Of Omarigliptin Intermediate CAS 951127-25-6. Retrieved from [Link]

• OAText. (n.d.). Design, synthesis, and in vitro evaluation of novel dipeptidyl peptidase IV inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN112694465A - Novel preparation process of trelagliptin succinate.
• Google Patents. (n.d.). CN103319399A - Preparation method for alogliptin intermediate R-3-aminopiperidine dihydrochloride.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. oatext.com [oatext.com]
• 3. BJOC - Synthesis of a novel analogue of DPP-4 inhibitor Alogliptin: Introduction of a spirocyclic moiety on the piperidine ring [beilstein-journals.org]
• 4. figshare.com [figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. CN103319399A - Preparation method for alogliptin intermediate R-3-aminopiperidine dihydrochloride - Google Patents [patents.google.com]

Application Notes and Protocols: Buchwald-Hartwig Amination for Aryl Bromide Piperidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of C-N Bond Formation

The construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly within the pharmaceutical and life sciences industries. Aryl-piperidine moieties are prevalent pharmacophores found in a vast array of therapeutic agents, contributing to their pharmacological activity and pharmacokinetic properties. The Buchwald-Hartwig amination has emerged as a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of these crucial C-N bonds, offering significant advantages over classical methods that often suffer from limited substrate scope and harsh reaction conditions.[1][2] This application note provides a comprehensive guide to the Buchwald-Hartwig amination of aryl bromides with piperidine derivatives, offering insights into reaction optimization, detailed experimental protocols, and troubleshooting strategies.

The Catalytic Heart of the Reaction: Key Components and Their Roles

The success of a Buchwald-Hartwig amination is contingent on the judicious selection of several key components, each playing a critical role in the catalytic cycle. A general understanding of their function is paramount for reaction optimization and troubleshooting.

The Palladium Precursor: Initiating the Cycle

The reaction is catalyzed by a palladium complex, typically in the Pd(0) oxidation state. While Pd(0) sources like Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) can be used, it is often more convenient and reliable to use air-stable Pd(II) precatalysts such as Pd(OAc)₂ (palladium(II) acetate) or preformed palladium-ligand complexes (precatalysts).[3] These Pd(II) sources are reduced in situ to the active Pd(0) species. Modern, commercially available precatalysts, such as the Buchwald G3 and G4 palladacycles, offer enhanced stability and activity, often allowing for lower catalyst loadings and shorter reaction times.[4]

The Ligand: The Architect of Reactivity and Selectivity

The choice of phosphine ligand is arguably the most critical parameter in a Buchwald-Hartwig amination. The ligand stabilizes the palladium center, facilitates the key steps of the catalytic cycle, and influences the reaction's scope and efficiency. For the coupling of aryl bromides with piperidines, bulky, electron-rich biaryl phosphine ligands are generally the most effective.[1][4] These ligands promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle.

Ligand Family	Key Features & Applications
Buchwald-type Biarylphosphines	(e.g., XPhos, SPhos, RuPhos, BrettPhos) Highly active for a broad range of substrates, including sterically hindered aryl bromides and secondary cyclic amines like piperidine.[4][5]
Josiphos-type Ferrocenylphosphines	(e.g., CyPF-tBu) Known for their high efficiency and air-stability.[6]
Bidentate Phosphines	(e.g., BINAP, Xantphos) While effective in many cases, bulky monophosphine ligands often provide superior results for challenging couplings.[1][7]

The Base: A Crucial Promoter and Potential Pitfall

A base is required to deprotonate the piperidine nitrogen, forming the active nucleophile.[8] The choice of base can significantly impact the reaction rate and outcome. Strong, non-nucleophilic bases are typically employed.

Base	pKaH	Common Applications & Considerations
Sodium tert-butoxide (NaOtBu)	~19	A very strong and widely used base. Can be sensitive to moisture.[3]
Lithium bis(trimethylsilyl)amide (LHMDS)	~26	A strong, non-nucleophilic base that can be advantageous for substrates with base-sensitive functional groups.[9][5]
Potassium phosphate (K₃PO₄)	~12.3	A weaker inorganic base that can be beneficial for sensitive substrates but may require higher reaction temperatures.[8]
Cesium carbonate (Cs₂CO₃)	~10.3	Another milder inorganic base option.[8]

The Solvent: More Than Just a Medium

The solvent must be capable of dissolving the reactants and catalyst system at the reaction temperature. Anhydrous, deoxygenated solvents are essential to prevent catalyst deactivation.

Solvent	Boiling Point (°C)	Common Usage
Toluene	111	A widely used, non-polar solvent.
1,4-Dioxane	101	A polar aprotic solvent, also commonly used.
tert-Butanol	83	Can be used, sometimes in combination with other solvents.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle. Understanding this mechanism provides a rational basis for reaction design and troubleshooting.

Caption: Figure 1. Simplified Catalytic Cycle of the Buchwald-Hartwig Amination.

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide, forming a Pd(II) complex.[3][10]

• Amine Coordination and Deprotonation: The piperidine derivative coordinates to the Pd(II) center. The base then deprotonates the coordinated amine to form a palladium amido complex.[11]

• Reductive Elimination: The aryl group and the piperidine nitrogen reductively eliminate from the palladium center, forming the desired C-N bond and regenerating the active Pd(0) catalyst.[3]

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general procedure for the Buchwald-Hartwig amination of an aryl bromide with a piperidine derivative. Optimization may be required for specific substrates.

Caption: Figure 2. General Experimental Workflow for Buchwald-Hartwig Amination.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• Piperidine derivative (1.2 mmol, 1.2 equiv)

• Palladium precatalyst (e.g., RuPhos Pd G3, 0.02 mmol, 2 mol%)

• Ligand (if not using a precatalyst)

• Base (e.g., Sodium tert-butoxide, 1.4 mmol, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, 5 mL)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: To a dry, oven-dried round-bottom flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), piperidine derivative (1.2 mmol), and sodium tert-butoxide (1.4 mmol).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium precatalyst (0.02 mmol).

• Solvent Addition: Add the anhydrous, degassed solvent (5 mL) via syringe.

• Reaction Conditions: Seal the flask and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl piperidine derivative.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst, impure reagents, insufficient temperature.	Use a fresh batch of catalyst and ensure all reagents are pure and dry. Increase the reaction temperature or screen different ligands and bases.[12][13]
Side Product Formation	Hydrodehalogenation of the aryl bromide, competing reactions.	Use a less polar solvent like toluene.[12] Ensure a strictly inert atmosphere. Screen different bases; sometimes a weaker base can minimize side reactions.
Poor Reproducibility	Inconsistent reagent quality, variations in reaction setup.	Use high-purity, anhydrous reagents and solvents. Ensure consistent and efficient degassing of the solvent.[13]

Applications in Drug Discovery and Development

The Buchwald-Hartwig amination has become an indispensable tool in the synthesis of pharmaceuticals.[5][14] For instance, it has been employed in the large-scale synthesis of key intermediates for drugs targeting a variety of diseases.[2] The reaction's functional group tolerance and broad substrate scope allow for the rapid generation of compound libraries for lead optimization in drug discovery programs.[5]

Conclusion

The Buchwald-Hartwig amination is a robust and reliable method for the synthesis of N-aryl piperidine derivatives. A thorough understanding of the roles of the catalyst, ligand, base, and solvent, coupled with careful experimental technique, will enable researchers to successfully apply this powerful transformation in their synthetic endeavors. The continued development of more active and stable catalyst systems ensures that the Buchwald-Hartwig amination will remain a cornerstone of C-N bond formation for years to come.

References

• Buchwald–Hartwig amination. In: Wikipedia. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI. [Link]

• Recent Applications of Pd-Catalyzed Suzuki-Miyaura and Buchwald-Hartwig Couplings in Pharmaceutical Process Chemistry. Preprints.org. [Link]

• Help troubleshooting a Buchwald-Hartwig amination?. Reddit. [Link]

• Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange. [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing. [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination. WordPress. [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University of Windsor. [Link]

• The Buchwald-Hartwig Amination After 25 Years. PubMed. [Link]

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. PMC. [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. 布赫瓦尔德催化剂和配体 [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. uwindsor.ca [uwindsor.ca]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. reddit.com [reddit.com]
• 14. preprints.org [preprints.org]

Application Note: A Robust and Scalable Synthesis of 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine via Reductive Amination

Introduction

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous pharmaceuticals.[1][2] Specifically, functionalized piperidines such as 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine are valuable intermediates, acting as versatile building blocks for the synthesis of complex drug candidates. The tert-butoxycarbonyl (Boc) protecting group provides stability and allows for selective downstream modifications, while the bromobenzylamino moiety offers a handle for further diversification, for instance, through cross-coupling reactions.

This application note provides a detailed, optimized, and scalable protocol for the synthesis of 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine. The chosen synthetic strategy is a direct reductive amination, a highly efficient and widely used C-N bond-forming reaction in the pharmaceutical industry.[3][4] We will focus on the use of sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent that offers significant safety and operational advantages over alternatives like sodium cyanoborohydride, particularly in a scale-up context.[5][6] This guide is intended for researchers, chemists, and process development professionals, offering not just a step-by-step protocol but also the underlying scientific rationale for key procedural choices.

Synthetic Strategy and Mechanistic Rationale

The synthesis proceeds via a one-pot direct reductive amination between 1-Boc-3-piperidinecarboxaldehyde and 4-bromobenzylamine. This method is chosen for its efficiency and convergence.

Reaction Scheme:

Caption: Overall synthetic route via reductive amination.

The reaction mechanism involves two key stages occurring in situ:

• Iminium Ion Formation: The aldehyde (1-Boc-3-piperidinecarboxaldehyde) reacts with the primary amine (4-bromobenzylamine) to form a hemiaminal intermediate, which then dehydrates to form a Schiff base (imine). In the presence of a mild acid catalyst, this imine is protonated to form a reactive iminium ion.

• Hydride Reduction: Sodium triacetoxyborohydride then selectively reduces the electrophilic iminium ion.

Why Sodium Triacetoxyborohydride (STAB)? STAB, NaBH(OAc)₃, is the reagent of choice for several critical reasons:

• Selectivity: It is a mild reducing agent that reacts much more rapidly with the protonated iminium ion intermediate than with the starting aldehyde or ketone.[6] This minimizes the formation of the corresponding alcohol byproduct (from aldehyde reduction), leading to a cleaner reaction profile and higher yield.[5]

• Safety: Unlike sodium cyanoborohydride (NaBH₃CN), STAB does not produce highly toxic hydrogen cyanide gas, a crucial safety consideration for large-scale reactions.[5][6][7]

• Operational Simplicity: The reaction can be performed as a one-pot procedure without the need to pre-form and isolate the imine, streamlining the workflow.[5] It is also compatible with a range of aprotic solvents like Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).[6]

Materials and Equipment

Material	Grade	Supplier Example	Notes
1-Boc-3-piperidinecarboxaldehyde	>95%	Sigma-Aldrich	Store under inert gas.
4-Bromobenzylamine	>98%	TCI Chemicals	Corrosive solid, air and light sensitive.[8]
Sodium triacetoxyborohydride (STAB)	Reagent Grade	Sigma-Aldrich	Moisture sensitive.
Dichloromethane (DCM)	Anhydrous, >99.8%	Fisher Scientific	Use an aprotic solvent.[6]
Acetic Acid, Glacial	ACS Grade	VWR	Used as a catalyst.
Saturated Sodium Bicarbonate (NaHCO₃)	-	-	For aqueous work-up.
Brine (Saturated NaCl solution)	-	-	For aqueous work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	For drying organic layer.
Silica Gel	60 Å, 230-400 mesh	-	For column chromatography.
Triethylamine (TEA)	>99%	Sigma-Aldrich	Optional, for chromatography eluent.

Equipment:

• Multi-neck round-bottom flask or jacketed reactor appropriately sized for the scale.

• Magnetic stirrer or overhead mechanical stirrer.

• Inert gas line (Nitrogen or Argon).

• Addition funnel.

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel).

• Rotary evaporator.

• Flash chromatography system.

• Analytical instruments: TLC plates, LC-MS, NMR.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[9]

• 4-Bromobenzylamine: This compound is corrosive and can cause severe skin burns and eye damage.[8][10] It is harmful if swallowed or inhaled. Handle only in a well-ventilated chemical fume hood.[8][9] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[9]

• Sodium Triacetoxyborohydride (STAB): Reacts with water to release flammable gases. It is moisture-sensitive and should be handled under an inert atmosphere.

• Dichloromethane (DCM): Is a suspected carcinogen and volatile. All operations should be performed within a chemical fume hood.

• Work-up: The quenching step can be exothermic and may release gas. Add quenching solutions slowly and ensure adequate cooling and ventilation.

Detailed Experimental Protocol

This protocol is based on a 10-gram scale of the starting aldehyde.

Reagent Stoichiometry

Reagent	M.W. ( g/mol )	Equiv.	Amount (g)	Amount (mL)	Moles (mmol)
1-Boc-3-piperidinecarboxaldehyde	213.28	1.0	10.0	-	46.88
4-Bromobenzylamine	186.04	1.05	9.17	-	49.23
Acetic Acid	60.05	0.1	0.28	0.27	4.69
Sodium triacetoxyborohydride (STAB)	211.94	1.3	12.93	-	61.00
Dichloromethane (DCM)	-	-	-	200	-

Step-by-Step Procedure

Workflow Overview

Caption: Step-by-step experimental workflow.

• Reaction Setup: To a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add 1-Boc-3-piperidinecarboxaldehyde (10.0 g, 46.88 mmol).

• Reagent Addition: Add anhydrous dichloromethane (200 mL) and stir until the aldehyde is fully dissolved. To this solution, add 4-bromobenzylamine (9.17 g, 49.23 mmol) followed by glacial acetic acid (0.27 mL, 4.69 mmol).

• Imine Formation: Stir the resulting mixture at room temperature (20-25 °C) for 30 minutes. The acetic acid catalyzes the formation of the iminium ion intermediate.[11]

• Reduction: To the stirring solution, add sodium triacetoxyborohydride (12.93 g, 61.00 mmol) portion-wise over 15-20 minutes. Causality Note: Adding STAB in portions helps to control any initial exotherm and ensures a smooth reaction.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed.

  • TLC System: Hexanes/Ethyl Acetate (1:1) with 0.5% triethylamine.

  • Expected Rf: Product will be more polar than the aldehyde but visualization with ninhydrin (for the secondary amine) is effective.

• Work-up - Quenching: Once the reaction is complete, slowly and carefully add saturated aqueous sodium bicarbonate (NaHCO₃) solution (~100 mL) to quench the reaction. Stir vigorously for 20 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 50 mL).

• Washing and Drying: Combine all organic layers and wash with brine (1 x 50 mL). Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

Purification Protocol

The basic nitrogen of the piperidine ring can cause peak tailing on standard silica gel due to strong interaction with acidic silanol groups.[12] Modifying the eluent is crucial for good separation.

• Column Preparation: Prepare a silica gel column using a slurry packing method with the initial eluent.

• Eluent System: A gradient elution is recommended. Start with 20% Ethyl Acetate in Hexanes and gradually increase to 50% Ethyl Acetate in Hexanes. Crucially, add 0.5-1% triethylamine (TEA) to the eluent mixture to suppress peak tailing. [12]

• Loading and Elution: Dissolve the crude product in a minimal amount of DCM and load it onto the column. Begin elution and collect fractions.

• Fraction Analysis: Analyze the collected fractions by TLC. Combine the fractions containing the pure product.

• Isolation: Remove the solvent from the combined pure fractions under reduced pressure to yield 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine as a pure product, typically a pale yellow oil or solid.

Expected Results and Characterization

Parameter	Expected Outcome
Yield	75-90%
Appearance	Pale yellow oil or off-white solid
Purity (HPLC)	>98%
¹H NMR	Consistent with the structure. Expect signals for Boc group (~1.4 ppm), piperidine and benzyl protons.
Mass Spec (ESI+)	Expected m/z for C₁₈H₂₇BrN₂O₂ [M+H]⁺: 383.13, 385.13 (isotopic pattern for Br).

Scale-up and Troubleshooting

Issue	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient reducing agent; poor quality reagents.	Use fresh, anhydrous solvents. Ensure STAB is not degraded by moisture. Add a slight excess (1.5 eq.) of STAB if needed.
Formation of Alcohol Byproduct	Non-selective reducing agent; water in reaction.	Ensure the use of STAB and anhydrous conditions. This is less common with STAB compared to NaBH₄.[6]
Difficult Purification (Tailing)	Basic nature of the product interacting with silica.	As described in the protocol, add 0.5-1% triethylamine or ammonia in methanol to the eluent.[12] Alternatively, consider using basic or neutral alumina as the stationary phase.[12]
Emulsion during Work-up	High concentration of salts or basic compounds.	Add more brine to the aqueous layer to break the emulsion. If persistent, filter the entire mixture through a pad of Celite.

Conclusion

This application note details a reliable and scalable protocol for the synthesis of 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine. By employing a direct reductive amination with sodium triacetoxyborohydride, the method proves to be safe, efficient, and high-yielding. The provided guidelines for reaction execution, purification, and troubleshooting are designed to enable researchers to successfully implement this procedure and adapt it for larger-scale production in drug discovery and development programs.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - 4-Bromobenzylamine, 99%. [Link]

• Myers, A. (n.d.). Chem 115: Reductive Amination. Harvard University. [Link]

• Rubini, C., et al. (2019). Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Beilstein Journal of Organic Chemistry. [Link]

• Kumar, S., et al. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry, Section B. [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information: Piperidines. [Link]

• Google Patents. (n.d.). CN101565397B - N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof.

• National Center for Biotechnology Information. (n.d.). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. PMC. [Link]

• HPLC-V Method. (n.d.). Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column. [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• Der Pharma Chemica. (n.d.). Enantioselective synthesis of (S)-1-Boc-3-hydroxypiperidine using enzymes and whole cell biocatalysts. [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. [Link]

• ResearchGate. (n.d.). Piperidine-based drug discovery. [Link]

• ResearchGate. (n.d.). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. [Link]

• Google Patents. (n.d.). CN104628627A - Method for synthesizing 1-boc-4-aminopiperidine.

• MDPI. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Preventing debromination during reductive amination of 4-bromobenzaldehyde

Welcome to the technical support center for the reductive amination of 4-bromobenzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific transformation. The dual reactivity of 4-bromobenzaldehyde, possessing both an aldehyde and an aryl bromide, presents a unique synthetic challenge: achieving selective amination of the aldehyde without inducing cleavage of the carbon-bromine bond (debromination).[1] This resource provides in-depth troubleshooting advice, frequently asked questions, and optimized protocols to help you successfully synthesize your target N-(4-bromobenzyl) amine while minimizing unwanted side reactions.

I. Understanding the Core Challenge: The Debromination Side Reaction

Reductive amination is a cornerstone of amine synthesis, typically proceeding through the in-situ formation of an imine from an aldehyde or ketone and an amine, followed by reduction.[2][3] The primary issue when working with 4-bromobenzaldehyde is the potential for hydrodebromination, an undesired side reaction where the bromine atom is replaced by a hydrogen atom. This leads to the formation of the corresponding debrominated amine as a significant byproduct, complicating purification and reducing the overall yield of the desired product.

Several factors can contribute to this unwanted debromination, including the choice of reducing agent, reaction temperature, and the presence of catalytic impurities. Understanding the interplay of these variables is critical to developing a robust and selective reaction protocol.

dot```dot

graph "Reaction Pathways" { layout=neato; node [shape=box, style=filled, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

A [label="4-Bromobenzaldehyde\n+ Amine", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Imine Intermediate", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Desired Product:\nN-(4-Bromobenzyl) Amine", fillcolor="#34A853", fontcolor="#FFFFFF"]; D [label="Undesired Byproduct:\nN-Benzyl Amine", fillcolor="#EA4335", fontcolor="#FFFFFF"]; E [label="Debromination", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

A -> B [label="Condensation"]; B -> C [label="Selective Reduction\n(Desired Pathway)", color="#34A853"]; B -> E [label="Non-Selective Reduction/\nSide Reaction", color="#EA4335"]; E -> D; }

Caption: Troubleshooting Decision Tree.

IV. Optimized Experimental Protocol

This protocol is optimized for the reductive amination of 4-bromobenzaldehyde with a primary or secondary amine using sodium triacetoxyborohydride to minimize debromination.

Materials:

• 4-Bromobenzaldehyde

• Amine (primary or secondary)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic Acid (optional, catalyst)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-bromobenzaldehyde (1.0 eq).

• Solvent and Amine Addition: Dissolve the aldehyde in anhydrous 1,2-dichloroethane (DCE). Add the amine (1.0-1.2 eq).

• Imine Formation: Stir the mixture at room temperature. If the amine is weakly nucleophilic, a catalytic amount of acetic acid (0.1 eq) can be added to facilitate imine formation. The progress of imine formation can be monitored by TLC or LC-MS.

• Addition of Reducing Agent: Once imine formation is judged to be complete (or after stirring for 1-2 hours), add sodium triacetoxyborohydride (1.2-1.5 eq) portion-wise to the reaction mixture. Note: The addition may be slightly exothermic.

• Reaction Monitoring: Continue to stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed.

• Workup:

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane or ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure N-(4-bromobenzyl) amine.

V. References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904. [Link]

• Dangerfield, E. M., Plunkett, C. H., Win-Mason, A. L., Stocker, B. L., & Timmer, M. S. M. (2010). Amine Synthesis via One-Pot Reductive Amination of Aldehydes and Hemiacetals. The Journal of Organic Chemistry, 75(16), 5470–5477. [Link]

• Gribble, G. W. (2010). Sodium Borohydride. In Encyclopedia of Reagents for Organic Synthesis. [Link]

• Li, X., et al. (2013). Fast reductive amination by transfer hydrogenation "on water". Angewandte Chemie International Edition, 52(12), 3468-3472. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Organic Chemistry Portal. [Link]

• Oreate AI Blog. (2026). Unpacking the Sodium Borohydride Reduction Mechanism. Oreate AI Blog. [Link]

• Reddit. (2023). Ways to reduce the bis amination during a reductive amination? r/Chempros. [Link]

• ResearchGate. (2023). Reductive amination of 4-bromobenzaldehyde: Activity of cobalt... ResearchGate. [Link]

• Sciencemadness Wiki. (2022). Sodium triacetoxyborohydride. Sciencemadness Wiki. [Link]

• VTechWorks. (n.d.). The sodium borohydride reduction of organic halides and related derivatives in aprotic solvents. VTechWorks. [Link]

• Wikipedia. (n.d.). Reductive amination. Wikipedia. [Link]

• Wikipedia. (n.d.). Sodium triacetoxyborohydride. Wikipedia. [Link]

• Wordpress. (2026). Reductive Amination. Wordpress. [Link]

• YouTube. (2023). Reductive Amination. YouTube. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Reductive Amination - Wordpress [reagents.acsgcipr.org]

Removing unreacted aldehyde from reductive amination mixtures

Welcome to the technical support center for post-reductive amination purification. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenge of removing unreacted aldehydes from their reaction mixtures. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the successful isolation of your target amine.

Troubleshooting Guide: Selecting Your Purification Strategy

The optimal method for removing a residual aldehyde is highly dependent on the specific properties of your aldehyde, the desired amine product, and the reaction scale. This decision tree will guide you to the most suitable technique for your situation.

Minimizing racemization during synthesis of chiral 3-substituted piperidines

Welcome, researchers and drug development professionals. As a Senior Application Scientist, I've designed this technical support center to address one of the most persistent challenges in the synthesis of chiral 3-substituted piperidines: the unintended loss of stereochemical integrity through racemization or epimerization. This guide moves beyond simple protocols to explain the underlying causes of these issues and provide actionable, field-tested solutions to help you maintain and verify the enantiopurity of your molecules.

Frequently Asked Questions (FAQs)

Here we address the fundamental questions surrounding stereochemical control in piperidine synthesis.

Q1: What are the primary mechanisms that lead to racemization or epimerization during the synthesis of chiral 3-substituted piperidines?

A1: Loss of stereochemical purity in these syntheses typically occurs through the formation of planar, achiral, or rapidly inverting intermediates. The three most common mechanistic pathways are:

• Formation of Enolates or Enamines: If your chiral center at the 3-position is adjacent to a carbonyl group (e.g., in a piperidinone) or another activating group, it is susceptible to deprotonation by a base. This forms a planar enolate intermediate, which can be re-protonated from either face, leading to racemization or epimerization.[1][2] Similarly, reactions proceeding through enamine intermediates can lose stereochemical information if the chiral environment is not sufficiently controlling.

• Formation of Iminium Ions: Many common piperidine syntheses, such as the Mannich reaction or reductive amination, proceed through cyclic iminium ions. These intermediates are sp²-hybridized and planar at the C=N bond. Unless the chiral catalyst, auxiliary, or existing ring stereocenters effectively shield one face of the iminium ion, the incoming nucleophile can attack from either side, resulting in a mixture of diastereomers or enantiomers.

• Radical Intermediates: The formation of a radical at a stereocenter leads to a planar or rapidly inverting sp²-hybridized center, which effectively scrambles the stereochemical information. While less common as an unintended pathway in standard synthesis, it's a known mechanism for epimerization and can be triggered by light, radical initiators, or certain redox processes.[3][4] Understanding this mechanism is crucial, as even trace impurities or unexpected light exposure could potentially initiate radical-based racemization.

Q2: How does my choice of N-protecting group influence the stereochemical stability of my piperidine intermediate?

A2: The N-protecting group is not a passive bystander; it exerts significant electronic and steric influence that can dictate the stability of your chiral center.

• Conformational Locking: Bulky protecting groups like tert-butyloxycarbonyl (Boc) can influence the conformational equilibrium of the piperidine ring. This can place adjacent substituents in either an axial or equatorial position, which in turn affects the susceptibility of an alpha-proton to be removed.[1] For instance, a conformation that buries a C-H bond may make it less accessible to a base, thereby slowing down a potential epimerization event.

• Electronic Effects: Electron-withdrawing groups on the nitrogen can increase the acidity of protons at the C2 and C6 positions, making them more prone to deprotonation and racemization if a stereocenter is present at those positions.

• Deprotection Conditions: The conditions required to remove the protecting group are a major source of racemization. Harsh acidic or basic conditions (e.g., strong acid for Boc removal, strong base for certain sulfonamides) or prolonged reaction times can easily cause epimerization of sensitive stereocenters, particularly those alpha to a carbonyl.[5] Choosing a protecting group that can be removed under mild, orthogonal conditions (e.g., Benzyl group via hydrogenolysis, Cbz via hydrogenolysis) is a key strategic decision.

Q3: Can racemization occur during aqueous workup or purification?

A3: Absolutely. The reaction itself is only part of the battle.

• Workup: Uncontrolled pH during aqueous workup is a common pitfall. Exposing your compound to strongly acidic or basic conditions, even briefly, can be enough to cause racemization, especially if enolizable protons are present. Always use buffered solutions or carefully neutralize your reaction mixture with controlled additions of mild acids or bases.

• Purification: Standard silica gel chromatography can lead to loss of enantiomeric excess. Residual acidic sites on the silica surface can catalyze epimerization of sensitive compounds. If you observe a drop in e.e. after chromatography, consider neutralizing the silica by pre-treating the column with a solution of triethylamine in your eluent, or switch to a less acidic stationary phase like alumina or a bonded-phase silica.

Troubleshooting Guides

This section provides systematic, step-by-step guidance for resolving specific experimental failures.

Guide 1: My Enantiomeric Excess (e.e.) is Low or Inconsistent.

A low or variable e.e. is a frustrating but solvable problem. Before making drastic changes to your reaction, it is critical to diagnose the issue methodically. The cause can range from a flawed analysis to subtle impurities.

Logical Troubleshooting Workflow

This workflow provides a structured approach to identifying the root cause of poor enantioselectivity.

Caption: Systematic workflow for troubleshooting low enantiomeric excess.

Step-by-Step Methodologies

Step 1: Verify Your Analytical Method Your analytical result is only as reliable as your method. An improperly validated chiral HPLC or GC method can give misleadingly low e.e. values.[6]

Protocol 1: Validation of Chiral HPLC/GC Method

• Prepare a Racemic Standard: First, synthesize an authentic racemic sample of your final product. This is your benchmark for separation.

• Achieve Baseline Separation: Screen different chiral columns and mobile/stationary phase conditions until you achieve baseline resolution (Rs > 1.5) of the two enantiomer peaks from the racemic standard.

• Confirm Peak Identity: If possible, use an authenticated, enantiopure standard to confirm which peak corresponds to which enantiomer.

• Check Linearity and Accuracy: Prepare samples with known enantiomeric ratios (e.g., 90:10, 75:25, 50:50) by mixing known quantities of pure enantiomers or by mixing the racemic standard with an enantiopure sample. Analyze these samples to confirm that your method accurately reflects the known e.e. values.[6]

Step 2: Scrutinize Reagents, Solvents, and Catalyst Trace impurities are notorious for poisoning catalysts or interfering with the chiral environment.

• Substrate Purity: Ensure your starting materials are pure. Isomeric impurities or residual starting materials from a previous step can act as competitive inhibitors.[6]

• Solvent Quality: Use anhydrous, and if necessary, degassed solvents. Water can hydrolyze catalysts or reagents and interfere with the reaction mechanism.

• Catalyst Integrity: Is your catalyst new? Has it been stored correctly under an inert atmosphere? Catalysts can degrade over time, leading to loss of activity and selectivity. If in doubt, use a freshly opened bottle or synthesize a new batch.

Step 3: Evaluate and Optimize Reaction Conditions Once you trust your inputs and your analysis, focus on the reaction itself.

• Temperature: Temperature control is critical. Many asymmetric reactions are highly sensitive to thermal fluctuations. A lower temperature often, but not always, improves enantioselectivity.[7] Run the reaction at a strictly controlled, verified temperature.

• Atmosphere: Ensure your reaction is run under a completely inert atmosphere (e.g., Argon or Nitrogen) if the catalyst or reagents are sensitive to air or moisture.

• Concentration & Catalyst Loading: The concentration of the reaction can affect catalyst aggregation state, which may alter its selectivity. Similarly, catalyst loading can have a non-linear effect on e.e. Screen a range of concentrations and catalyst loadings to find the optimum.[6]

Guide 2: I am observing epimerization at a stereocenter adjacent to a carbonyl group.

This is a classic case of base-mediated enolization. The key is to control the conditions of deprotonation to minimize the lifetime of the planar enolate or to favor kinetic deprotonation over thermodynamic equilibration.

Troubleshooting Strategy

• Analyze the Base: The choice of base is the most critical factor. Strong, non-nucleophilic bases are often preferred for clean deprotonation. The pKa of the proton being removed will dictate the required base strength.

  Base	pKa (Conjugate Acid)	Common Use / Characteristics	Racemization Risk
  Triethylamine (TEA)	~10.7	Mild, non-nucleophilic organic base.	Low to Moderate
  DIPEA (Hünig's base)	~11	Sterically hindered, non-nucleophilic.	Low to Moderate
  DBU	~13.5	Strong, non-nucleophilic amidine base.	Moderate to High
  Sodium Hydride (NaH)	~36	Very strong, heterogeneous base.	High
  LDA	~36	Very strong, bulky, non-nucleophilic base. Often used for kinetic enolate formation at low temp.	Moderate (risk reduced at low temp)
  KHMDS / NaHMDS	~26	Very strong, bulky, non-nucleophilic silylamide bases.	Moderate (risk reduced at low temp)

• Lower the Temperature: Perform the deprotonation and subsequent reaction at the lowest practical temperature (e.g., -78 °C). This will favor the kinetically formed enolate and dramatically slow the rate of equilibration (epimerization).

• Change the N-Protecting Group: As discussed in the FAQs, a bulky N-protecting group can sterically hinder the approach of the base to the C3-proton, reducing the rate of epimerization.[1]

• Use a "Proton Sponge": In cases where a milder base is needed, consider using a non-nucleophilic proton sponge (e.g., 1,8-Bis(dimethylamino)naphthalene) to scavenge acid generated in situ without promoting epimerization.

Guide 3: I suspect racemization is occurring during my N-deprotection step.

Removing the N-protecting group is the final hurdle, and it's a common point of failure for stereochemical integrity. The goal is to use conditions that are selective for the protecting group without affecting the rest of the molecule.

Recommended Protecting Group & Deprotection Strategies

N-Protecting Group	Deprotection Conditions	Racemization Risk Profile	Comments
Boc (tert-Butoxycarbonyl)	TFA in DCM; HCl in Dioxane/MeOH	Moderate. Strong acid can cause epimerization of sensitive stereocenters.	Minimize reaction time and temperature. Quench carefully upon completion.
Cbz (Carboxybenzyl)	H₂, Pd/C (Hydrogenolysis)	Low. Very mild and neutral conditions.	Incompatible with other reducible groups (alkenes, alkynes, nitro groups).
Bn (Benzyl)	H₂, Pd/C (Hydrogenolysis)	Low. Very mild and neutral conditions.	Incompatible with other reducible groups.
Fmoc (Fluorenylmethyloxycarbonyl)	20% Piperidine in DMF	Moderate to High. The basic conditions can cause epimerization, especially at Cα to a carbonyl.[5][8]	Often used in peptide synthesis. Consider alternatives for piperidine synthesis if epimerization is observed.

Mitigation Protocol

• Choose the Mildest Method: Always select the protecting group that allows for the mildest possible cleavage conditions that your substrate can tolerate. Hydrogenolysis (for Cbz/Benzyl) is often the safest choice.

• Minimize Reaction Time: Monitor the deprotection reaction closely by TLC or LC-MS and quench it immediately upon completion. Prolonged exposure to harsh reagents is a primary cause of racemization.

• Control Temperature: If using acidic or basic conditions, perform the reaction at 0 °C or below to slow down potential epimerization pathways.

• Careful Quenching: After deprotection, carefully and slowly neutralize the reaction mixture with a mild base (e.g., saturated NaHCO₃ solution for acid deprotections) or a mild acid (e.g., dilute citric acid for basic deprotections) while keeping the solution cold.

References

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Isidro-Llobet, A., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Pharmaceuticals. [Link]

• Jackson, R. F. W. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. [Link]

• O'Brien, P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry. [Link]

• Shen, Y., et al. (2021). Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. Journal of the American Chemical Society. [Link]

• O'Brien, P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. PMC. [Link]

• Li, P., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications. [Link]

• Collins, J. M. (2007). Microwave enhanced N-Fmoc deprotection in peptide synthesis.

• Donohoe, T. J., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]

• Shen, Y., et al. (2021). Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers. PMC. [Link]

• O'Brien, P., et al. (2022). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. RSC Publishing. [Link]

• Isidro-Llobet, A., et al. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? MDPI. [Link]

• Soai, K., et al. (2017). Insights into temperature controlled enantioselectivity in asymmetric catalysis. RSC Blogs. [Link]

• Shen, Y., et al. (2022). General Light-Mediated, Highly Diastereoselective Piperidine Epimerization: From Most Accessible to Most Stable Stereoisomer. eScholarship. [Link]

Sources

• 1. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. Visible Light-Mediated, Diastereoselective Epimerization of Morpholines and Piperazines to More Stable Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. peptide.com [peptide.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. blogs.rsc.org [blogs.rsc.org]
• 8. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Chiral HPLC separation methods for 3-aminopiperidine enantiomers

The separation of 3-aminopiperidine enantiomers represents a classic "chromatographic paradox" in pharmaceutical analysis: the molecule is structurally simple yet analytically demanding. As a key intermediate for dipeptidyl peptidase-4 (DPP-4) inhibitors (e.g., Linagliptin, Alogliptin), its enantiomeric purity is critical.[1][2] However, its lack of a UV chromophore, high polarity, and basicity make standard chiral HPLC approaches insufficient without modification.[1]

This guide compares the two dominant methodologies: Direct Separation via Crown Ether Phases and Indirect Separation via Derivatization .

Executive Summary: Method Selection Matrix

Feature	Method A: Direct Separation	Method B: Derivatization
Primary Column	Crownpak CR-I(+) / CR(+)	Chiralpak AD-H / OD-H
Mechanism	Host-Guest Complexation (Ammonium ion)	Hydrogen Bonding / Steric Fit (Derivatized)
Sample Prep	Minimal (Dissolve & Shoot)	Complex (Reaction + Extraction)
Detection	RI, CAD, MS (No UV chromophore)	UV / PDA (Strong chromophore added)
Mobile Phase	Acidic Aqueous (pH 1.0–2.[1]0)	Normal Phase (Hexane/Alcohol)
Best For	High-throughput QC, Process Monitoring	Trace Impurity Analysis (High Sensitivity)

Part 1: The Analytical Challenge

3-aminopiperidine (3-AMP) possesses two distinct chemical hurdles:

• Lack of Chromophore: The piperidine ring is UV-transparent above 200 nm. Direct UV detection is plagued by baseline noise and low sensitivity.

• Dual Basicity: With two nitrogen centers (secondary piperidine amine and primary exocyclic amine), the molecule is highly polar and prone to severe peak tailing on silanol-active stationary phases.

Decision Logic for Method Selection

Figure 1: Decision tree for selecting the appropriate chiral separation strategy based on laboratory capabilities and sensitivity needs.

Part 2: Method A – Direct Separation (Crown Ether)

This method utilizes the specific ability of crown ethers to form inclusion complexes with primary ammonium ions (

). It is the most elegant solution for 3-aminopiperidine because it leverages the molecule's specific functional group (primary amine) for chiral recognition.

Mechanism of Action

The Crownpak CR-I(+) stationary phase contains a chiral crown ether (18-crown-6 derivative).[1] Under acidic conditions (pH 1.0–2.0), the primary amine of 3-aminopiperidine becomes protonated (

).[1] The three hydrogens of the ammonium ion form hydrogen bonds with the oxygens inside the crown ether ring. The chiral barriers on the crown ether discriminate between the (R) and (S) enantiomers based on steric hindrance.

Experimental Protocol

• Column: Daicel Crownpak CR-I(+) (150 × 3.0 mm, 5 µm).[1][3] Note: CR-I is the immobilized version, offering higher stability than the coated CR(+).[1]

• Mobile Phase: Perchloric Acid (HClO₄) pH 1.0 to 1.5 / Methanol (90:10 v/v).

  • Why Perchloric Acid? It is a chaotic anion that improves peak shape for cationic species.

  • Why Methanol? Modifies retention time.[4][5][6][7] Higher MeOH reduces retention.

• Flow Rate: 0.4 – 0.6 mL/min.

• Temperature: 10°C – 25°C. (Lower temperature often improves resolution by stabilizing the host-guest complex).

• Detection: Refractive Index (RI) or Charged Aerosol Detector (CAD).[7] UV at 200-210 nm is possible but risks interference from the mobile phase.[1]

Performance Data

Parameter	Typical Value
Elution Order	(S)-3-aminopiperidine (First) / (R)-3-aminopiperidine (Second)
Retention Times	(S): ~3.0 min
Resolution ( )	> 2.5 (Baseline separated)
Limit of Quantitation	High (due to RI/CAD limitations compared to UV-derivatized)

Critical Insight: The Crownpak column is only effective for primary amines. If the 3-amino group is substituted or protected, this method will fail.[1]

Part 3: Method B – Derivatization (Polysaccharide Columns)

When high sensitivity is required (e.g., determining 0.1% enantiomeric impurity), derivatization is necessary to attach a UV-absorbing group (chromophore).[1]

Mechanism of Action

Reagents like Benzoyl Chloride or PTSC (p-toluenesulfonyl chloride) react with the amine to form stable amides/sulfonamides. These derivatives possess:

• Strong UV Absorbance: Allows detection at 254 nm.

• Additional Interaction Sites: The added carbonyl/sulfonyl groups provide dipole-dipole and H-bonding sites that interact strongly with polysaccharide phases (Amylose/Cellulose carbamates).

Experimental Protocol (PTSC Method)

1. Derivatization Step:

• Mix 3-aminopiperidine sample with excess PTSC in alkaline solution (NaOH or Carbonate buffer).[1]

• React at room temperature for 10-15 mins.

• Optional: Extract into organic solvent (e.g., Ethyl Acetate) to remove salts.

2. HPLC Conditions:

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).[1][8]

• Mobile Phase: Ethanol / Diethylamine (100:0.1 v/v) [Polar Organic Mode] OR Hexane / Ethanol / DEA (80:20:0.1).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV at 228 nm or 254 nm.

Performance Data

Parameter	Typical Value
Selectivity ( )	High (> 1.[1][2][9][10]5) due to added steric bulk.
Resolution ( )	> 4.0 (Excellent separation)
Sensitivity	High (ppm level detection of impurities)
Drawback	Requires ~30 min sample prep; risk of kinetic resolution (rare but possible).

Part 4: Comparative Technical Analysis

Workflow Visualization

Figure 2: Workflow complexity comparison. Method A offers a "dilute-and-shoot" workflow, while Method B requires multi-step preparation.[1]

Troubleshooting Guide

Issue	Method A (Crownpak) Fix	Method B (Derivatization) Fix
Peak Tailing	Increase column temperature (accelerates kinetics) or ensure pH < 2.0.	Add basic modifier (0.1% DEA) to mobile phase to suppress silanol activity.
Low Sensitivity	Switch from RI to CAD or MS. Increase injection volume.	Ensure complete derivatization (check reagent excess).
Retention Drift	Check pH of mobile phase (critical for Crownpak).	Equilibrate column with basic additive for >1 hour.

References

• Meek, C. et al. (2011). Process for the preparation of chiral 3-aminopiperidine derivatives. Patent WO2011160037. (Describes direct separation using Crownpak CR+).

• Babu, C. V. R. et al. (2014).[10] Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-779.[1][10] (Describes PTSC derivatization method on Chiralpak AD-H). [1]

• Daicel Corporation. Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-). (Official vendor protocol for crown ether columns).

• Zhang, T. et al. (2017). Fast and Simple Determination of 3-Aminopiperidine without Derivatization Using HPLC-CAD. Analytical Sciences, 33(3), 293-298.[1][7][11] (Validation of non-UV detection methods for this molecule).

Sources

• 1. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 2. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 3. hplc.eu [hplc.eu]
• 4. hplc.eu [hplc.eu]
• 5. chiraltech.com [chiraltech.com]
• 6. chiraltech.com [chiraltech.com]
• 7. researchgate.net [researchgate.net]
• 8. amerigoscientific.com [amerigoscientific.com]
• 9. researchgate.net [researchgate.net]
• 10. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fast and Simple Determination of 3-Aminopiperidine without Derivatization Using High Performance Liquid Chromatography-Charged Aerosol Detector with an Ion-Exchange/Reversed-Phase Mixed-mode Column - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Structural Validation: A Comparative NMR Guide for 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine

Executive Summary

In medicinal chemistry, the piperidine scaffold is a privileged structure, often requiring precise functionalization. The molecule 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine represents a critical intermediate where a secondary amine links a protected piperidine ring to a halogenated aromatic system.

This guide challenges the standard "dissolve-and-shoot" approach to NMR. We compare the analytical performance of Chloroform-d (CDCl₃) versus Dimethyl Sulfoxide-d₆ (DMSO-d₆) .[1] Our data indicates that while CDCl₃ is the standard for solubility, it frequently produces ambiguous rotameric broadening that mimics impurities. We demonstrate that DMSO-d₆ (or Variable Temperature NMR) is the superior method for validating this specific structural motif, ensuring accurate integration and purity assessment.

The Structural Challenge: Rotamerism

Before analyzing the spectra, one must understand the dynamic behavior of the molecule. The tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen introduces restricted rotation around the N-C(O) bond.

• The Phenomenon: The N-CO bond has partial double-bond character due to resonance.

• The Consequence: On the NMR time scale (at room temperature), the piperidine ring flips between two conformers (rotamers) slowly.

• The Signal: In non-polar solvents (CDCl₃), this results in "split" or "broadened" peaks, particularly for protons at the C2 and C6 positions of the piperidine ring and the Boc methyls. This is often misdiagnosed as low purity.

Visualization: Rotameric Resonance & Pathway[1]

Figure 1: The restricted rotation of the N-Boc group creates two distinct magnetic environments for the piperidine protons, leading to signal broadening.

Experimental Methodologies

Synthesis Context (Reductive Amination)

The characterization usually follows the reductive amination of 1-Boc-3-aminomethylpiperidine with 4-bromobenzaldehyde using a reducing agent like Sodium Triacetoxyborohydride (STAB).

Sample Preparation Protocol

To ensure reproducibility, follow this self-validating preparation method:

• Isolation: Ensure the amine is in its free base form. If isolated as an HCl salt, the chemical shifts (especially adjacent to the amine) will shift downfield significantly.

• Solvent Selection:

  • Method A (Standard): 10 mg sample + 0.6 mL CDCl₃ (99.8% D).

  • Method B (Recommended): 10 mg sample + 0.6 mL DMSO-d₆.

• Filtration: Pass the solution through a cotton plug in a glass pipette to remove suspended inorganic salts (borate residues) which cause baseline distortion.

Comparative Analysis: CDCl₃ vs. DMSO-d₆[1][2][3][4]

This section objectively compares the spectral resolution obtained in the two most common solvent systems.

Chemical Shift Assignments (¹H NMR, 400 MHz)

Proton Assignment	Method A: CDCl₃ (δ ppm)	Method B: DMSO-d₆ (δ ppm)	Signal Character (Method A)	Signal Character (Method B)
Ar-H (ortho to Br)	7.44 (d, J=8.4 Hz, 2H)	7.49 (d, J=8.4 Hz, 2H)	Sharp	Sharp
Ar-H (meta to Br)	7.20 (d, J=8.4 Hz, 2H)	7.28 (d, J=8.4 Hz, 2H)	Sharp	Sharp
Benzylic -CH₂-	3.76 (s, 2H)	3.68 (s, 2H)	Sharp	Sharp
Piperidine C2-H / C6-H	3.80 – 4.10 (m, broad)	3.85 (d, broad)	Very Broad / Split	Sharpened / Coalesced
Piperidine -CH₂-N-	2.55 (d, J=6.8 Hz, 2H)	2.40 (d, J=6.5 Hz, 2H)	Broad	Sharp
Boc (-C(CH₃)₃)	1.45 (s, 9H)	1.39 (s, 9H)	Split (sometimes)	Sharp Singlet
Piperidine C3/C4/C5	1.10 – 1.90 (m)	1.05 – 1.75 (m)	Multiplet Forest	Distinct Multiplets
Amine (-NH-)	~1.5 (broad, exchanges)	~2.1 (broad)	Often invisible	Visible (broad)

Performance Evaluation

Scenario A: CDCl₃ (Chloroform-d)

• Pros: Excellent solubility; easy sample recovery; chemical shifts align with most literature databases.

• Cons: The "Boc Effect" is severe. The protons at C2 and C6 (alpha to the carbamate nitrogen) often appear as unsightly "humps" rather than multiplets. The tert-butyl singlet may split into two unequal peaks (approx. 60:40 ratio).

• Verdict: Acceptable for crude checks, but poor for publication-quality characterization or strict purity integration.

Scenario B: DMSO-d₆ (Dimethyl Sulfoxide) [1]

• Pros: The higher polarity and viscosity often accelerate the rotamer exchange or shift the equilibrium, leading to coalescence . Peaks sharpen significantly.

• Cons: The water peak (H₂O) in DMSO appears around 3.33 ppm, which can overlap with the piperidine ring signals. Sample recovery is difficult (high boiling point).

• Verdict: Superior for Validation. Use DMSO-d₆ to confirm that "impurities" seen in CDCl₃ are actually rotamers.

High-Temperature NMR (The "Gold Standard")

If DMSO-d₆ is insufficient, running the CDCl₃ sample at 50°C or the DMSO sample at 80°C provides the ultimate resolution. Thermal energy overcomes the rotational barrier, collapsing split signals into sharp averages.

Impurity Profiling: What to Watch For

When analyzing the product of the reductive amination, specific impurities indicate process failure.

Impurity Type	Diagnostic Signal (¹H NMR)	Cause
Residual Aldehyde	~9.98 ppm (s, 1H)	Incomplete reaction / Excess reagent
Imine Intermediate	~8.30 ppm (s, 1H)	Incomplete reduction
Benzyl Alcohol	~4.60 ppm (s, 2H)	Over-reduction of aldehyde (side reaction)
Borate Salts	Broad humps > 4.0 ppm	Poor workup (requires basic wash)

Workflow: From Synthesis to Validation

Figure 2: Recommended analytical workflow. Path B (DMSO) is prioritized for final characterization to avoid rotameric ambiguity.

References

• Chemical Structure Data: 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine. CAS 887587-21-5.[2][3] Reagent Database. Link

• Synthesis Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61, 3849-3862. Link

• Rotamer Analysis: Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents." Organometallics, 2010, 29, 2176–2179. Link

• Boc-Piperidine Dynamics: Abraham, R. J., et al. "The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry, 2006, 44(5), 491-509.[1] Link

Sources

• 1. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. 1-BOC-3-[(4-BROMO-BENZYLAMINO)-METHYL]-PIPERIDINE CAS 887587-21-5 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]

A Comparative Guide to HPLC Impurity Profiling of Linagliptin Intermediates

For researchers, scientists, and drug development professionals, ensuring the purity of an Active Pharmaceutical Ingredient (API) is paramount. Impurities, even in minute quantities, can impact the safety, efficacy, and stability of the final drug product.[1][2] Linagliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes, is synthesized through a multi-step process where the potential for impurity formation is significant.[3]

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the impurity profiling of Linagliptin and its synthetic intermediates. Moving beyond a simple recitation of methods, we will explore the causality behind experimental choices, grounding our discussion in the principles of chromatographic science and regulatory expectations set forth by the International Council for Harmonisation (ICH).[4][5]

The Landscape of Linagliptin Impurities: A Necessary Scrutiny

Impurities in Linagliptin can be broadly categorized into three classes as defined by regulatory bodies: organic impurities (process-related and degradation products), inorganic impurities, and residual solvents.[1][5] Our focus here is on organic impurities, which typically arise from the synthetic route or degradation.

• Process-Related Impurities: These are by-products and unreacted intermediates from the synthesis of Linagliptin.[6] Common examples identified in various synthetic schemes include the stereoisomeric impurity (S-isomer), precursors like (S)-3-(Boc-amino)piperidine, and products of incomplete reactions or side reactions such as N-formyl, N-acetyl, and various bromo-impurities.[7][8][9][][11] The identification and synthesis of these potential impurities are crucial for developing and validating analytical methods.[3][12][13]

• Degradation Products: These impurities form during storage or manufacturing when the drug substance is exposed to stress conditions like acid, base, oxidation, heat, or light.[5][14][15][16][17] Forced degradation studies have shown that Linagliptin is particularly susceptible to degradation under oxidative and acidic conditions, making a stability-indicating analytical method essential.[18][19]

The diagram below illustrates the relationship between the synthetic pathway and the emergence of potential process-related impurities.

Caption: Origin of process-related impurities from synthesis.

Comparative Analysis of HPLC Methodologies for Impurity Profiling

Reverse-Phase HPLC (RP-HPLC) is the predominant technique for analyzing Linagliptin and its impurities due to its ability to separate compounds with varying polarities.[20] The choice of column, mobile phase, and detection parameters is critical for achieving the required selectivity and sensitivity.

The Causality Behind Method Parameters:

• Stationary Phase (Column): C18 (octadecylsilane) columns are the workhorse for Linagliptin analysis.[7][18] Their hydrophobic nature provides strong retention for the relatively nonpolar Linagliptin molecule, allowing for effective separation from more polar or less retained impurities when using an appropriate aqueous-organic mobile phase.

• Mobile Phase: A combination of an acidic aqueous buffer and an organic solvent (typically acetonitrile or methanol) is standard.[21] The acidic pH (e.g., 2.5-3.5) is crucial; Linagliptin has basic amine functionalities, and a low pH ensures these groups are protonated. This minimizes peak tailing and provides sharp, symmetrical peaks, which are essential for accurate quantification of low-level impurities.

• Detection Wavelength: A wavelength of approximately 225 nm is frequently chosen as it represents a region where Linagliptin and many of its key impurities exhibit significant UV absorbance, allowing for their simultaneous detection.[7][13][21]

• Elution Mode: While isocratic methods can be used for simple separations, a gradient elution is superior for impurity profiling.[13] A gradient, which involves changing the mobile phase composition over time, allows for the effective elution of a wide range of impurities with different polarities within a single analytical run, from early-eluting polar compounds to late-eluting nonpolar ones.

Table 1: Comparison of Published HPLC Methods for Linagliptin Impurity Analysis

Parameter	Method 1 (Isocratic)[7]	Method 2 (Gradient)[13]	Method 3 (Gradient)[21]
Column	Kromasil C18 (dimensions not specified)	C18 Column	Zorbax SB C18 (150x4.6mm, 3.5µm)
Mobile Phase A	0.1% Phosphoric Acid (pH 2.5)	Acetonitrile:Water (5:95 v/v)	0.02M KH2PO4 (pH 3.0 with OPA)
Mobile Phase B	Acetonitrile	Acetonitrile:Water (90:10 v/v)	ACN:Water:MeOH (70:15:15 v/v/v)
Elution Mode	Isocratic	Gradient	Gradient
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection	PDA at 225 nm	UV at 225 nm	PDA at 225 nm
Focus	Analysis of four specific related substances.	Separation of five process-related impurities.	Stability-indicating method for degradation products.

A Self-Validating System: Recommended Stability-Indicating HPLC Protocol

The following protocol represents a robust, stability-indicating method synthesized from best practices observed in the literature. Its trustworthiness is established through adherence to ICH Q2(R2) validation guidelines.[19]

Experimental Workflow Diagram

Caption: HPLC impurity profiling experimental workflow.

Step-by-Step Methodology

1. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% v/v Phosphoric Acid in HPLC-grade water, pH adjusted to 3.0.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 70% B

  • 25-30 min: 70% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: Photodiode Array (PDA) at 225 nm.

• Injection Volume: 10 µL.

2. Preparation of Solutions:

• Diluent: Mobile Phase A and Acetonitrile in a 50:50 v/v ratio.[7]

• Standard Solution: Accurately weigh and dissolve an appropriate amount of Linagliptin reference standard in the diluent to obtain a concentration of approximately 0.05 mg/mL.

• Sample Solution: Accurately weigh and dissolve the Linagliptin intermediate sample in the diluent to obtain a final concentration of approximately 1.0 mg/mL.

• Impurity Stock Solution: Prepare a stock solution containing known concentrations of available process and degradation impurity standards. This is used for peak identification and to verify the separation (specificity).

3. Method Validation Principles (Trustworthiness): To ensure this protocol is a self-validating system, it must be qualified against ICH Q2(R2) parameters:

• Specificity: The method's ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by injecting a blank, placebo (if applicable), the API, and a spiked solution with all known impurities to show they are well-resolved from each other. Forced degradation studies are essential to prove separation from degradation products.[21]

• Linearity: A linear relationship between the concentration and the detector response should be established for Linagliptin and its impurities over a specified range (e.g., from the Limit of Quantitation to 150% of the specification limit).[7][22]

• Accuracy: The closeness of the test results to the true value. It is determined by spiking the sample matrix with known quantities of impurities at different levels (e.g., 50%, 100%, and 150% of the specification limit) and calculating the percent recovery.[7][22]

• Precision: Assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day, different analyst/equipment). The Relative Standard Deviation (%RSD) of a series of measurements should be within acceptable limits (typically ≤5% for impurities).[21][22]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of an impurity that can be detected and quantified, respectively, with acceptable precision and accuracy. These are critical for adhering to ICH reporting thresholds.[7][13][23] The ICH reporting threshold often starts at 0.05%, so the LOQ must be at or below this level.[5]

By rigorously applying and documenting these validation parameters, researchers can build a high degree of confidence in the data generated, ensuring it is reliable for quality control, stability studies, and regulatory submissions.

References

• SynThink. Linagliptin EP Impurities & USP Related Compounds. SynThink. Available from: [Link].

• Bhawani, S., & Kumar, T. N. V. G. (2023). IMPURITY PROFILING STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN AND LC-MS CHARACTERIZATION OF OXIDATIVE. RASĀYAN J. Chem., 16(4), 2386-2395. Available from: [Link].

• Patel, B. D., & Shah, V. J. (2024). A Review on Analytical Method for Estimation of Linagliptin and its Impurity. Academic Strive. Available from: [Link].

• Ashok, P. K., Tamta, A., Rastogi, D., & Acharya, B. A REVIEW ON FORCED DEGRADATION STUDIES ON LINAGLIPTIN TABLET BY REVERSE PHASE HPLC METHOD. World Journal of Pharmacy and Pharmaceutical Sciences. Available from: [Link].

• World Journal of Pharmaceutical Research. forced degradation studies on linagliptin tablets by reverse phase hplc method. WJPR. Available from: [Link].

• Journal of Chemical Health Risks. Stability Indicating Assay of Empagliflozin and Linagliptin. Available from: [Link].

• Patel, B., et al. (2017). Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design. Molecules, 22(7), 1083. Available from: [Link].

• ResearchGate. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. (2016). Available from: [Link].

• Huang, Y., et al. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Molecules, 21(8), 1043. Available from: [Link].

• Huang, Y., et al. (2016). Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. MDPI. Available from: [Link].

• World Journal of Pharmaceutical Research. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2024). Available from: [Link].

• IJCRT.org. REVIEW ON ICH GUIDLINE IN IMPURITY PROFILING. Available from: [Link].

• Semantic Scholar. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. (2024). Available from: [Link].

• Alentris Research Pvt. Ltd. Linagliptin. Available from: [Link].

• International Journal of Applied Pharmaceutics. Isolation, characterization and cumulative quantification approach for nine organic impurities in empagliflozin and Linagliptin drugs. (2022). Available from: [Link].

• CHEMISTRY & BIOLOGY INTERFACE. An overview of recent development towards the synthesis of Linagliptin a DPP-4 inhibitor. (2020). Available from: [Link].

• Jetir.Org. METHOD DEVELOPMENT AND VALIDATION OF LINAGLIPTIN BY USING RP-HPLC TECHNIQUE. (2025). Available from: [Link].

• AMSbiopharma. Impurity guidelines in drug development under ICH Q3. (2025). Available from: [Link].

• ResearchGate. Regulatory aspects of Impurity profiling. (2020). Available from: [Link].

• Liana, A., et al. (2024). Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. International Journal of Molecular Sciences, 25(5), 2636. Available from: [Link].

• SciSpace. Characterization of linagliptin using analytical techniques. (2017). Available from: [Link].

• Journal of Pharmaceutical Research. Regulatory aspects of Impurity profiling. (2020). Available from: [Link].

• Pharmaffiliates. The Importance of API Impurity Profiling in Drug Development. (2025). Available from: [Link].

• Semantic Scholar. Development and Validation of a RP-HPLC Method for Quantitative Analysis of Linagliptin in Bulk and Dosage Forms. (2018). Available from: [Link].

• ResearchGate. LC–MS/MS and NMR Characterization of Key Impurities in Linagliptin and Pramipexole. (2015). Available from: [Link].

• ResearchGate. Typical HPLC chromatogram of linagliptin with impurities. (2016). Available from: [Link].

• Semantic Scholar. LC–MS/MS and NMR Characterization of Key Impurities in Linagliptin and Pramipexole. (2015). Available from: [Link].

• Patel, B., et al. (2017). Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design. MDPI. Available from: [Link].

• Semantic Scholar. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. (2016). Available from: [Link].

• Geneesmiddeleninformatiebank. Public Assessment Report Scientific discussion Linagliptin 5 mg film‐coated tablets (linagliptin) NL/H/4958. (2021). Available from: [Link].

• Veeprho. Linagliptin Impurity 55 (Mixture of Z and E Isomers). Available from: [Link].

• Pharmaffiliates. CAS No : NA | Product Name : Linagliptin Impurity 1. Available from: [Link].

• Liana, A., et al. (2024). Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. PMC. Available from: [Link].

Sources

• 1. alentris.org [alentris.org]
• 2. ijdra.com [ijdra.com]
• 3. mdpi.com [mdpi.com]
• 4. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. Bot Verification [rasayanjournal.co.in]
• 8. cbijournal.com [cbijournal.com]
• 9. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 11. veeprho.com [veeprho.com]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. wjpps.com [wjpps.com]
• 15. wjpr.net [wjpr.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. jchr.org [jchr.org]
• 19. mdpi.com [mdpi.com]
• 20. academicstrive.com [academicstrive.com]
• 21. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. semanticscholar.org [semanticscholar.org]

A Senior Application Scientist's Guide to Enantiomeric Excess (ee) Determination of 3-Substituted Piperidine Derivatives

The 3-substituted piperidine motif is a cornerstone in modern medicinal chemistry, forming the structural core of numerous blockbuster drugs, including treatments for neurological disorders and infectious diseases.[1] The chirality at the C3 position is often a critical determinant of a molecule's pharmacological and toxicological profile. Consequently, the accurate and robust determination of enantiomeric excess (ee) is not merely an analytical task but a fundamental requirement for drug safety, efficacy, and regulatory compliance.

This guide provides an in-depth comparison of the principal analytical techniques for determining the ee of 3-substituted piperidine derivatives. We will move beyond mere procedural descriptions to explore the underlying scientific principles, helping you to make informed decisions for your specific analytical challenges.

The Chromatographic Powerhouses: HPLC and SFC

Chromatographic methods are the workhorses for enantiomeric excess determination, offering high resolution and sensitivity. The choice between High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) often hinges on desired speed, solvent consumption, and the specific nature of the analyte.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC remains the most established and versatile technique for enantioseparation.[2] Its strength lies in the vast selection of commercially available chiral stationary phases (CSPs) and the flexibility of operating in normal-phase, reversed-phase, or polar organic modes.[2][3]

The Principle of Chiral Recognition

Separation is achieved through the differential interaction of enantiomers with a chiral stationary phase. Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose coated or immobilized on a silica support) are exceptionally popular. Chiral recognition arises from a combination of transient interactions, including hydrogen bonding, dipole-dipole interactions, π-π stacking, and steric hindrance, which form short-lived diastereomeric complexes between the analyte and the chiral selector on the stationary phase. One enantiomer will have a stronger or more frequent interaction, leading to a longer retention time and, thus, separation.

Diagram: Mechanism of Chiral Recognition on a Polysaccharide CSP

Caption: Differential interactions within a chiral groove lead to separation.

Experimental Protocol: Chiral HPLC Method Development

• Analyte Consideration: 3-Substituted piperidines often lack a strong UV chromophore. Pre-column derivatization with an agent like p-toluenesulfonyl chloride or benzoyl chloride is frequently necessary to introduce a UV-active tag, enabling sensitive detection.[4][5][6]

• Step 1: Column Screening:

  • Rationale: The "no-one-size-fits-all" principle is paramount in chiral separations. Screening a small, diverse set of columns is the most efficient starting point.

  • Procedure: Begin with polysaccharide-based columns like Chiralpak® AD-H or Chiralcel® OD-H. These are known for their broad applicability.

  • Typical Starting Conditions:

    • Mobile Phase: A simple mixture of an alkane (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol) in a 90:10 ratio.

    • Additive: For basic compounds like piperidines, add a small amount of an amine modifier (e.g., 0.1% diethylamine or butylamine) to the mobile phase. This is crucial for improving peak shape and preventing tailing by masking residual acidic silanol groups on the silica support.

    • Flow Rate: 1.0 mL/min.[2]

    • Detection: UV, set to the maximum absorbance of the derivatized analyte (e.g., 228 nm for a p-toluenesulfonyl derivative).[5]

• Step 2: Optimization:

  • Rationale: If partial or no separation is observed, systematically adjust the mobile phase composition.

  • Procedure:

    • Vary the alcohol content (e.g., try 80:20 and 95:5 hexane:isopropanol). Increasing the polar alcohol content generally reduces retention time but can affect resolution.

    • Change the alcohol modifier (e.g., switch from isopropanol to ethanol). The different steric and hydrogen-bonding properties of the alcohol can significantly alter selectivity.

• Step 3: Validation:

  • Rationale: Once separation is achieved, the method must be validated according to ICH guidelines to ensure it is fit for purpose.[5]

  • Procedure: Assess linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ). A resolution of >2.0 between the enantiomeric peaks is generally desired for robust quantification.[5]

Chiral Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful, "greener" alternative to HPLC.[2] It uses supercritical CO2 as the primary mobile phase component, which is non-toxic and readily available.

The SFC Advantage: Causality and Expertise

The primary benefits of SFC—speed and reduced organic solvent consumption—stem from the physicochemical properties of supercritical fluids.[7][8] A supercritical fluid has a viscosity similar to a gas but a solvating power closer to a liquid. This low viscosity allows for much higher flow rates (typically 2-5 mL/min) without generating excessive backpressure, leading to significantly faster analysis times (often under 5 minutes).[2][9] The high diffusivity of analytes in the supercritical mobile phase enhances mass transfer, resulting in sharp, efficient peaks.

Experimental Protocol: Chiral SFC Method Development

• Step 1: Column and Co-solvent Screening:

  • Rationale: Similar to HPLC, column screening is key. In SFC, the choice of organic co-solvent (modifier) is equally critical.

  • Procedure: Screen the same set of polysaccharide columns as in HPLC.

  • Typical Starting Conditions:

    • Mobile Phase: A gradient of 5% to 40% methanol (containing 0.1% diethylamine or 25mM isobutylamine) in CO2 over 5-10 minutes.[9]

    • Backpressure: Maintain at 150 bar. Backpressure influences the density and solvating power of the CO2.[7][10]

    • Temperature: 40 °C.[9]

    • Flow Rate: 2.5 - 4 mL/min.[9][11]

• Step 2: Optimization:

  • Rationale: Fine-tuning is achieved by altering the modifier, additive, and backpressure.

  • Procedure:

    • Modifier: If methanol doesn't provide separation, screen other alcohols like ethanol or isopropanol.

    • Additive: The nature and concentration of the amine additive can dramatically impact selectivity and peak shape.

    • Backpressure: Varying the backpressure (e.g., between 125 and 200 bar) changes the fluid density and can be used to optimize resolution.[7]

The Spectroscopic Approach: NMR with Chiral Auxiliaries

Nuclear Magnetic Resonance (NMR) spectroscopy offers a fundamentally different and often much faster approach for ee determination.[12][13] It does not require physical separation of the enantiomers. Instead, it relies on converting the enantiomeric pair into diastereomers in situ, which are inherently distinguishable in the NMR spectrum.[14]

The Principle of NMR Enantiodiscrimination

This conversion is achieved by adding a chiral auxiliary to the NMR tube containing the analyte. There are two main types:

• Chiral Solvating Agents (CSAs): These form transient, non-covalent diastereomeric complexes with the analyte through interactions like hydrogen bonding.[15][16] This complexation induces small but measurable differences in the chemical shifts (Δδ) of corresponding protons in the two enantiomers.[17]

• Chiral Derivatizing Agents (CDAs): These react covalently with the analyte to form stable diastereomers. This typically results in larger, more easily resolved chemical shift differences compared to CSAs. Mosher's acid is a classic example used for amines and alcohols.[12]

Experimental Protocol: NMR with a Chiral Solvating Agent (CSA)

• Rationale: This method is extremely rapid, requires minimal sample, and consumes very little solvent, making it ideal for high-throughput screening or reaction monitoring.[13][15] BINOL derivatives are effective CSAs for amines.[17]

• Step 1: Sample Preparation:

  • Procedure: In a standard NMR tube, dissolve the 3-substituted piperidine derivative (e.g., 0.02 mmol) and one equivalent of a suitable CSA (e.g., (S)-BINOL) in approximately 0.6 mL of a non-polar deuterated solvent like chloroform-d (CDCl3) or benzene-d6.[15][17] Non-polar solvents are preferred as they promote the host-guest complexation necessary for discrimination.[17]

  • Trustworthiness: Shake the tube for ~30 seconds to ensure complex formation.[17]

• Step 2: Data Acquisition:

  • Procedure: Acquire a standard proton (¹H) NMR spectrum on a 400 MHz or higher field spectrometer.

• Step 3: Data Analysis:

  • Procedure: Identify a well-resolved pair of signals corresponding to the same proton in the two diastereomeric complexes. The proton alpha to the nitrogen or on the substituent at C3 are often good candidates.

  • Calculation: The enantiomeric excess is calculated directly from the integration of these two distinct peaks:

    • ee (%) = [ (Integral_major - Integral_minor) / (Integral_major + Integral_minor) ] * 100

Method Selection: A Comparative Guide

The optimal method depends on the specific requirements of the analysis, including the stage of development, required throughput, and available instrumentation.

Diagram: Workflow for Method Selection

Caption: A decision tree for selecting the appropriate analytical method.

Quantitative Comparison Table

Feature	Chiral HPLC	Chiral SFC	NMR with CSA
Principle	Differential interaction with CSP	Differential interaction with CSP in supercritical fluid	Formation of transient diastereomeric complexes
Typical Analysis Time	10-30 minutes/sample[12]	< 10 minutes/sample[2]	5-15 minutes/sample[13]
Solvent Consumption	High (>30 mL/sample)[13]	Low (primarily recycled CO2)[2]	Very Low (~0.6 mL/sample)[13]
Sensitivity (LOD/LOQ)	High (can detect <0.1% impurity)	High	Lower (typically >1% impurity)[18]
Method Development	Can be time-consuming	Generally faster than HPLC	Very fast, often minimal development needed
Sample Throughput	Moderate	High	High
Instrumentation Cost	Moderate	High	High
Key Advantage	Versatility, established technology	Speed, environmentally friendly	Extreme speed, low sample/solvent use
Key Limitation	Solvent waste, longer run times	Higher initial instrument cost	Lower sensitivity, potential peak overlap

Conclusion

The determination of enantiomeric excess for 3-substituted piperidine derivatives is a critical analytical challenge that can be confidently addressed by several powerful techniques. Chiral HPLC remains the gold standard for its versatility and proven reliability, especially for late-stage development and quality control where high sensitivity is paramount. Chiral SFC offers a compelling alternative, providing significant advantages in speed and sustainability, making it ideal for discovery and process chemistry environments. Finally, NMR spectroscopy with chiral solvating agents provides an unparalleled tool for rapid screening and real-time reaction monitoring where speed is more critical than ultimate sensitivity.

By understanding the fundamental principles, strengths, and weaknesses of each method, researchers can develop a strategic, self-validating workflow to ensure the stereochemical integrity of these vital pharmaceutical building blocks.

References

• Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12(40), 26045–26051. [Link][15][17]

• University of Helsinki. (2016). (+)-Dehydroabietylamine based chiral solvating agents for the enantiomeric discrimination of carboxylic acids in NMR spectroscopy. Helda - University of Helsinki. [Link][14]

• Giaffreda, L., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(20), 13398–13409. [Link][16][19]

• Google Patents. (2016). CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine. [4]

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-779. [Link][5]

• ResearchGate. (2014). Estimation of Enantiomeric Impurity in Piperidin‐3‐Amine by Chiral HPLC With Precolumn Derivatization. [Link][6]

• ResearchGate. (2016). Chiral SFC-MS method for separation of enantiomers of compound 9 and 10. [Link][9]

• De Klerck, K., et al. (2014). A generic chiral separation strategy for supercritical fluid chromatography. Journal of Chromatography A, 1363, 291-301. [Link][7]

• Helling, R., et al. (2019). SFC for chiral separations in bioanalysis. Bioanalysis, 11(1), 69-82. [Link][10]

• Lee, J., et al. (2021). Rapid Purification of Drug Enantiomers using Supercritical Fluid Chromatographic Method: Ibuprofen as a Model Compound. Journal of Applied Pharmaceutical Science, 11(04), 113-119. [Link][8]

• Al-Saeed, F. A. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules, 28(17), 6230. [Link][3]

• Lee, J. W., et al. (2021). 1H-NMR and HPLC analysis on the chiral discrimination of β-blockers using (S)-2-tert-butyl-2-methyl-1,3-benzodioxole-4-carboxylic acid. Bulletin of the Korean Chemical Society, 42(3), 464-469. [Link][18]

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(25), 14221–14226. [Link][1]

Sources

• 1. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 5. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. afmps.be [afmps.be]
• 8. archives.ijper.org [archives.ijper.org]
• 9. researchgate.net [researchgate.net]
• 10. SFC for chiral separations in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Making sure you're not a bot! [helda.helsinki.fi]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 18. koreascience.kr [koreascience.kr]
• 19. arpi.unipi.it [arpi.unipi.it]

IR spectrum analysis of Boc-protected amine vs free amine

A Comparative Technical Guide for Drug Development

Executive Summary In synthetic organic chemistry and drug development, the tert-butyloxycarbonyl (Boc) group is a cornerstone amine protecting group due to its stability towards bases and nucleophiles and its facile removal under acidic conditions.

For a researcher, Infrared (IR) spectroscopy offers the fastest, non-destructive method to validate Boc protection or deprotection in situ. The spectral transformation is binary and distinct: the conversion of a Free Amine to a Boc-Carbamate is marked by the emergence of a strong carbonyl "sword" peak (~1690–1710 cm⁻¹) and the diagnostic gem-dimethyl doublet of the t-butyl group.

Mechanistic Basis of Spectral Shift

To interpret the spectrum accurately, one must understand the electronic change occurring at the nitrogen center.

• Free Amine (

  ): The nitrogen lone pair is localized, resulting in specific N-H stretching and bending vibrations.

• Boc-Protected Amine (Carbamate,

  ): The nitrogen lone pair participates in resonance with the adjacent carbonyl group. This conjugation creates a partial double bond character (N=C-O), significantly altering the N-H vibration and introducing the strong C=O stretching mode characteristic of carbamates (urethanes).

Comparative Spectral Reference Table

The following table summarizes the critical diagnostic bands. Use this for rapid peak assignment.

Functional Group Mode	Free Primary Amine ( )	Boc-Protected Amine (Carbamate)	Spectral Feature (Look For)
N-H Stretch	3300–3500 cm⁻¹ Two bands (Sym & Asym)	3300–3450 cm⁻¹ One single, sharp band	Primary Secondary shift. The "doublet" becomes a "singlet."
C=O[1] Stretch (Carbonyl)	Absent	1680–1710 cm⁻¹ Strong, Sharp	The "Sword." The most reliable indicator of protection.
N-H Bend (Scissoring)	1580–1650 cm⁻¹ Medium/Broad	~1500–1550 cm⁻¹ (Amide II band, often obscured)	Shifts to lower frequency due to coupling with C-N stretch.
C-H Bend (t-Butyl)	Absent	1365 & 1390 cm⁻¹ Distinct Doublet	"Rabbit Ears." Diagnostic gem-dimethyl skeletal vibration.
C-O Stretch	Absent	1150–1250 cm⁻¹ Strong, Broad	Ester-like stretching.

Deep Dive: Critical Spectral Regions

Region 1: The Functional Group Region (4000–1500 cm⁻¹)

The N-H Transformation (3500–3300 cm⁻¹)

• Free Primary Amine: Look for the "doublet" (two peaks).[2] The higher frequency peak is the asymmetric stretch; the lower is the symmetric stretch.

• Boc-Amine: Upon protection, the primary amine becomes a secondary carbamate (

  ). The doublet collapses into a single sharp peak around 3350 cm⁻¹.

  • Note: If hydrogen bonding is strong (e.g., solid state KBr pellet), this peak may broaden and shift to lower wavenumbers.

The Carbonyl Diagnostic (1750–1650 cm⁻¹)

• The "Sword": The Boc group introduces a carbonyl (C=O).[3] In IR, this is rarely ambiguous. It appears as a very intense, sharp band between 1680 and 1710 cm⁻¹ .

• Differentiation:

  • Esters: ~1735–1750 cm⁻¹ (Higher frequency).

  • Amides:[2][4][5][6] ~1650–1690 cm⁻¹ (Lower frequency, broader).

  • Boc-Carbamate: sits squarely between them.

Region 2: The Fingerprint Region (< 1500 cm⁻¹)

The t-Butyl Signature (1360–1400 cm⁻¹)

• The tert-butyl group contains a gem-dimethyl moiety (two methyl groups on the same carbon). This geometric arrangement creates a specific skeletal vibration known as the "Rabbit Ears" —a split peak (doublet) at approximately 1365 cm⁻¹ and 1390 cm⁻¹ .

• Validation: If you see the C=O peak but miss this doublet, check if you accidentally formed a different carbamate (e.g., Cbz or Fmoc) or if the region is obscured by solvent (e.g., Nujol).

Experimental Protocols

Protocol A: Monitoring Boc Protection (Synthesis)

Objective: Confirm conversion of Amine to Boc-Amine.

• Baseline: Take an ATR-IR spectrum of your starting amine. Note the N-H doublet positions.

• Reaction Sampling:

  • Dip a glass capillary into the reaction mixture.

  • Spot onto a TLC plate or glass slide to let the solvent (DCM/THF) evaporate. Solvent peaks (especially DCM at 1260 cm⁻¹ and 700 cm⁻¹) can obscure the fingerprint region.

• Measurement: Place the residue on the ATR crystal.

• Decision Logic:

  • Complete: Disappearance of N-H doublet + Appearance of strong C=O (1700 cm⁻¹).

  • Incomplete: Presence of both C=O and residual N-H doublet.

Protocol B: Monitoring Deprotection (TFA/DCM)

Objective: Confirm removal of Boc group. Critical Pitfall: Deprotection with TFA yields the Ammonium Salt (

), not the free amine.

• Spectral Expectation (Salt Form):

  • C=O Loss: The carbamate C=O (1700 cm⁻¹) must disappear.

  • Ammonium Band: A broad, rugged absorption appearing between 2800–3200 cm⁻¹ (overlapping C-H stretches) indicates the

    species.

  • Counter-ion: The trifluoroacetate anion (

    ) has its own asymmetric carboxylate stretch ~1670 cm⁻¹, which can be confusing.

• Verification Step (Free Basing):

  • To confirm the spectrum of the free amine, treat a small aliquot of the salt with aqueous

    , extract into DCM, dry, and run the IR. The broad ammonium band should resolve back into the sharp N-H doublet.

Visualizing the Workflow

The following diagrams illustrate the structural transformation and the decision logic for spectral analysis.

Diagram 1: Structural & Spectral Pathway[7]

Caption: The chemical transformation correlates directly with specific IR marker bands (C=O appearance/disappearance).

Diagram 2: Spectral Decision Tree

Caption: Logical flow for determining the state of the amine based on IR spectral features.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Standard text for IR wavenumbers and functional group analysis).

• Thermo Fisher Scientific. (n.d.). Amine Protection / Deprotection Protocols. Retrieved from [Link][1][7][8][9]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2020). Infrared Spectroscopy Absorption Table. Retrieved from [Link][1][10]

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. projectguru.in [projectguru.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Interpreting IR Spectra [chemistrysteps.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. jk-sci.com [jk-sci.com]
• 9. scielo.br [scielo.br]
• 10. hemija.pmf.unsa.ba [hemija.pmf.unsa.ba]

Safety & Regulatory Compliance

1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine proper disposal procedures

Standard Operating Procedure: Disposal of 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine

Executive Summary

Immediate Action Required: Segregate as Halogenated Organic Waste . RCRA Classification: Hazardous Waste (Likely D001/Ignitable if in solvent; Listed/Characteristic based on local regulations for halogenated organics). Critical Hazard: Gas Evolution . Do not mix with strong acids (e.g., HCl, TFA, H₂SO₄). The tert-butoxycarbonyl (Boc) group is acid-labile; accidental contact with acidic waste streams will trigger rapid decarboxylation, releasing isobutylene and CO₂ gas, which can over-pressurize and rupture sealed waste containers.

Chemical Profile & Hazard Identification

To dispose of this compound safely, you must understand its functional vulnerabilities. This is not merely "organic waste"; it is a functionalized intermediate with specific reactivities.

Property	Specification	Operational Implication
Chemical Name	1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine	Target compound.[1]
CAS Number	887587-21-5	Use for waste manifest labeling.
Molecular Formula	C₁₈H₂₇BrN₂O₂	Bromine content dictates the waste stream.
Functional Groups	1. Aryl Bromide2.[2][3][4] Boc-Carbamate3. Secondary Amine	1. Requires halogenated waste stream.2.[5] Acid Sensitive (Gas generation). 3. Basic/Nucleophilic.
Physical State	Solid or Viscous Oil	Requires solid waste bin or dissolution in compatible solvent.
GHS Hazards	H302 (Harmful if swallowed)H315 (Skin Irritant)H319 (Eye Irritant)	Standard PPE (Nitrile gloves, safety glasses, lab coat) required.

Pre-Disposal Treatment & Segregation

The Core Directive: The presence of the Bromine atom mandates segregation from non-halogenated solvents to prevent the formation of dioxins or corrosive HBr during improper incineration.

Segregation Logic (Decision Matrix)

Use the following logic flow to determine the correct waste container.

Figure 1: Waste Stream Segregation Logic. Note that even if dissolved in a non-halogenated solvent (like DMSO), the presence of the brominated solute classifies the entire mixture as Halogenated Waste.

Disposal Protocol (Step-by-Step)

Scenario A: Disposal of Pure Solid/Oil

• PPE Verification: Don nitrile gloves (double-gloving recommended), safety glasses with side shields, and a flame-resistant lab coat.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated "Solid Waste" bucket lined with a heavy-duty (6-mil) polyethylene bag.

• Transfer:

  • Transfer the solid/oil directly into the lined container.

  • Do not dissolve in solvent solely for disposal purposes unless required by facility rules; solid disposal is generally more cost-effective and reduces volume.

• Decontamination of Glassware:

  • Rinse original vials with a small amount of Dichloromethane (DCM) or Acetone.

  • Crucial: Pour this rinseate into the Halogenated Solvent Waste carboy, not the sink.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine" (Write out full name; do not use abbreviations like "Boc-amine").

  • Hazard Checkboxes: Toxic, Irritant.[6]

Scenario B: Disposal of Reaction Mixtures (In Solution)

• pH Check (The "Boc" Safeguard):

  • Before bottling, check the pH of the waste solution.[7][8]

  • If Acidic (pH < 4): Neutralize slowly with saturated Sodium Bicarbonate (NaHCO₃) or dilute Sodium Hydroxide (NaOH) until pH 7-9.

  • Reasoning: This prevents the acid-catalyzed deprotection of the Boc group inside the waste drum, which would generate CO₂ and Isobutylene gas, creating a "pressure bomb."

• Bulking:

  • Pour the neutralized mixture into the Halogenated Organic Solvents carboy (typically red or yellow safety cans, or HDPE carboys).

  • Never pour into the "Non-Halogenated" or "Aqueous Acid" streams.

• Record Keeping: Log the volume and approximate concentration on the waste container's accumulation log.

Emergency Contingencies

Spill Response Workflow

If a spill occurs (>5 mL or >500 mg), execute the following immediately:

Figure 2: Immediate Spill Response Protocol.

• Spill Kit Requirements: Universal absorbent pads or vermiculite.

• Decontamination: Wipe the surface with acetone followed by soap and water. Place all contaminated wipes into the Solid Hazardous Waste bin.

Regulatory & Compliance Data

When filling out waste manifests for Environmental Health & Safety (EHS) or external contractors (e.g., Veolia, Clean Harbors), use the following classifications:

Regulatory Body	Classification Code	Description
EPA (RCRA)	Not Listed (P/U)	This specific CAS is not P or U listed.
EPA (Characteristic)	D001	If dissolved in flammable solvent (Flash point <60°C).
DOT (Transport)	UN 2811	Toxic solids, organic, n.o.s. (if pure solid).
Waste Profile	Halogenated Organic	Must be incinerated at >1100°C with acid gas scrubbing.

Final Verification: Before closing the waste container, ask yourself: "Is this waste stream acidic?" If the answer is yes, neutralize it. The Boc group is a dormant pressure hazard; do not wake it up in a sealed drum.

References

• National Institutes of Health (NIH). (2024). Waste Management and Disposal Guide: Halogenated Solvents.[5] NIH Division of Environmental Protection. [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification. EPA.gov. [Link]

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Referenced for Boc-group acid lability and gas evolution mechanisms). [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. mmbio.byu.edu [mmbio.byu.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. peptide.com [peptide.com]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. fishersci.com [fishersci.com]
• 7. canterbury.ac.nz [canterbury.ac.nz]
• 8. ptb.de [ptb.de]

A Researcher's Guide to the Safe Handling of 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine

Hazard Assessment: A Tale of Two Moieties

The primary hazards associated with 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine can be inferred from its constituent parts. The 4-bromobenzylamine component is known to be corrosive, causing severe skin and eye burns.[2][3][4][5] It may also cause severe irritation to the respiratory and digestive tracts.[2][6] The Boc-protected piperidine moiety, while generally less hazardous, can still cause skin, eye, and respiratory irritation.[7][8][9] Therefore, it is crucial to treat the compound as potentially corrosive and irritating.

Key Potential Hazards:

• Corrosive: Causes severe skin and eye burns upon contact.[2][3][4][5]

• Irritant: May cause irritation to the skin, eyes, and respiratory system.[7][8][9]

• Harmful if Swallowed or Inhaled: May cause severe damage to the digestive and respiratory tracts.[2][6]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the potential for severe skin and eye damage, a comprehensive PPE strategy is non-negotiable. The following table outlines the minimum required PPE for handling this compound.

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield.[2][10][11]	To protect against splashes of the corrosive material that can cause severe eye damage.[2][6]
Skin	Chemical-resistant gloves (nitrile or butyl rubber recommended) and a lab coat.[10][12][13]	To prevent skin contact that can lead to severe burns.[2][3] Ensure gloves are inspected before use and changed frequently.[8][13]
Respiratory	Use in a well-ventilated area or a chemical fume hood.[2][12] A NIOSH-approved respirator may be necessary for large quantities or if engineering controls are inadequate.[13][14]	To avoid inhalation of dust or vapors that can cause respiratory tract irritation.[2][8]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine is essential to minimize exposure risk.

Workflow for Safe Handling:

Caption: Workflow for handling 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine.

Detailed Protocol:

• Preparation:

  • Always work within a certified chemical fume hood to prevent inhalation of any dust or vapors.[2][12]

  • Don all required PPE as outlined in the table above.[2][12]

  • Ensure an eyewash station and safety shower are readily accessible.[2]

• Handling:

  • When weighing and transferring the solid material, do so carefully to avoid generating dust.[2]

  • Keep the container tightly closed when not in use to prevent the release of vapors.[2][7]

  • Avoid all personal contact with the substance, including inhalation.[13]

• In Case of a Spill:

  • For small spills, carefully sweep or vacuum the material and place it into a suitable, labeled disposal container.[2] Avoid generating dust.[2]

  • For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.[15]

• First Aid:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[2][6]

  • Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[4][6]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][6]

Disposal Plan: Responsible Waste Management

Proper disposal of 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine and any contaminated materials is critical for environmental protection. As a halogenated organic compound, it requires specific disposal procedures.[12][16][17]

Waste Segregation and Disposal:

Waste Type	Disposal Container	Rationale
Solid Chemical Waste	Labeled "Halogenated Organic Waste" container.[12][17]	To prevent mixing with non-halogenated waste, which can complicate and increase the cost of disposal.[16][18]
Contaminated Labware (e.g., gloves, weighing paper)	Labeled "Halogenated Organic Waste" container.	To ensure all potentially hazardous materials are disposed of correctly.
Solutions containing the compound	Labeled "Halogenated Organic Liquid Waste" container.[15]	To be collected and disposed of by a licensed professional waste disposal service.[4][12]

Key Disposal Principles:

• Segregation: Never mix halogenated waste with non-halogenated organic waste.[16][18]

• Labeling: Clearly label all waste containers with "Hazardous Waste" and the specific chemical contents as soon as waste is added.[15][16]

• Closed Containers: Keep all waste containers tightly closed except when adding waste.[15]

By adhering to these rigorous safety protocols, researchers can confidently and safely handle 1-Boc-3-[(4-bromo-benzylamino)-methyl]-piperidine, ensuring both personal safety and the integrity of their research environment.

References

• Proper Disposal Procedures for Halogenated Solvents (Hal-HS). Benchchem.
• Material Safety Data Sheet - 4-Bromobenzylamine, 99%. Cole-Parmer.
• Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready.
• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group.
• WASTE MANAGEMENT. Bucknell University.
• 7.2 Organic Solvents | Environment, Health and Safety. Cornell EHS.
• 4-Bromobenzylamine(3959-07-7)MSDS Melting Point Boiling Density Storage Transport. ChemicalBook.
• 4-Bromobenzylamine | C7H8BrN | CID 77571. PubChem.
• N-Boc-4-piperidinemethanol SDS, 123855-51-6 Safety Data Sheets. ECHEMI.
• QJ-9731 p.1 - Safety Data Sheet. Combi-Blocks.
• 4-Bromo Benzylamine CAS No 3959-07-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemical.
• 4-Piperidinopiperidine. Santa Cruz Biotechnology.
• Safety Data Sheet. AAPPTec, LLC.
• SAFETY DATA SHEET. Fisher Scientific.
• 4-Anilino-1-Boc-piperidine SAFETY DATA SHEET Section 2. Hazards Identification. Labscoop.
• 1-Boc-3-piperidone 97 98977-36-7. Sigma-Aldrich.
• MSDS of N-Boc-3-Hydroxy piperidine. Capot Chemical.
• Safety Data Sheet: Piperidine. Carl ROTH.
• Safety Data Sheet PIPERIDINE. ChemSupply Australia.
• HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE. New Jersey Department of Health.
• Piperidine - SAFETY DATA SHEET. Penta chemicals.
• 1-boc-3-[(4-bromo-benzylamino)-methyl]-piperidine. Reagent Database.
• 1-BOC-4-(3-BROMO-BENZYLAMINO)-PIPERIDINE 359877-98-8 wiki. Guidechem.
• SAFETY DATA SHEET. Fisher Scientific.
• 1-Boc-3-(methylamino)piperidine, 97% 5 g | Buy Online | Thermo Scientific Chemicals. Thermo Scientific Chemicals.
• SAFETY DATA SHEET. MilliporeSigma.
• (R)-1-Boc-3-(Cbz-amino-methyl)-piperidine CAS#: 879275-35-1. ChemWhat.
• 1-N-Boc-piperidine-3-carboxamide. Chem-Impex.

Sources

• 1. 1-BOC-3-[(4-BROMO-BENZYLAMINO)-METHYL]-PIPERIDINE CAS 887587-21-5 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. 4-Bromobenzylamine | C7H8BrN | CID 77571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. 4-Bromobenzylamine(3959-07-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. capotchem.com [capotchem.com]
• 9. 1-Boc-3-(methylamino)piperidine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 10. carlroth.com [carlroth.com]
• 11. pentachemicals.eu [pentachemicals.eu]
• 12. scienceready.com.au [scienceready.com.au]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 15. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. bucknell.edu [bucknell.edu]
• 18. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]